Precision Carbonylation and Acyl Transfer: A Technical Whitepaper on Ethyl 4-methyl-1H-imidazole-1-carboxylate
Executive Summary In modern synthetic organic chemistry and advanced drug development, the demand for chemoselective, mild, and efficient acyl transfer reagents is paramount.1 has emerged as a sophisticated N-alkoxycarbo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern synthetic organic chemistry and advanced drug development, the demand for chemoselective, mild, and efficient acyl transfer reagents is paramount.1 has emerged as a sophisticated N-alkoxycarbonylating agent[1]. By circumventing the harsh, corrosive byproducts associated with traditional chloroformates, this reagent enables the precise synthesis of complex heterocycles and pharmaceutical intermediates, including potent anti-leukemic agents[2]. This whitepaper dissects its physicochemical properties, mechanistic advantages, and provides a field-validated protocol for its application.
Structural Dynamics and Physicochemical Profile
Ethyl 4-methyl-1H-imidazole-1-carboxylate is an N-acyl imidazole derivative characterized by a 4-methyl substitution on the imidazole core and an ethyl ester linked to the N1 position[1].
Quantitative Data Summary
Table 1: Physicochemical Properties of Ethyl 4-methyl-1H-imidazole-1-carboxylate
Carbonylating agent, acyl transfer reagent, building block
Causality in Structural Design:
The addition of the 4-methyl group is not merely structural; it fundamentally alters the electronic landscape of the reagent. The inductive (+I) effect of the methyl group slightly increases the electron density on the imidazole ring compared to unsubstituted3[3]. This subtly reduces the electrophilicity of the carbonyl carbon, allowing for a more controlled, chemoselective reaction with sensitive nucleophiles without the risk of over-acylation.
Mechanistic Paradigms in Synthetic Chemistry
Historically, carbonylation and carbamate formation relied heavily on ethyl chloroformate. However, chloroformates generate highly corrosive hydrochloric acid (HCl) as a byproduct, which degrades acid-sensitive substrates and requires the addition of stoichiometric bases (e.g., triethylamine), complicating downstream purification[4].
Ethyl 4-methyl-1H-imidazole-1-carboxylate operates via a superior mechanistic pathway. Upon nucleophilic attack by an amine or alcohol, a tetrahedral intermediate is formed. Collapse of this intermediate expels 4-methylimidazole as the leaving group. Crucially, 4-methylimidazole acts as its own mild proton sponge, neutralizing any acidic protons generated during the reaction and eliminating the need for external base additives[4].
Figure 1: Mechanistic pathway of acyl transfer mediated by ethyl 4-methyl-1H-imidazole-1-carboxylate.
Applications in Advanced Drug Development
The chemoselective nature of this reagent has made it invaluable in the synthesis of complex pharmaceutical compounds:
Anti-Leukemic Agents (MMB Analogs): In the development of treatments for acute myelogenous leukemia (AML), researchers utilized this reagent to synthesize carbamate derivatives of the sesquiterpene melampomagnolide B (MMB). The precise installation of the ethyl 4-methyl-1H-imidazole-1-carboxylate moiety onto the MMB scaffold yielded2—a 16-fold increase in potency compared to the parent compound[2].
Synthesis of Heterocycles: Similar to the unsubstituted EImC, the 4-methyl derivative is highly effective for the 5[5] and the4[4]. These heterocycles are critical pharmacophores in anti-mycobacterial and antibacterial drug design[4].
As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system. The following methodology for synthesizing oxazolidin-2-ones incorporates built-in quality control checks to ensure high yield and purity.
Step 1: Substrate Preparation & Dehydration
Action: Dissolve the amino alcohol substrate in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert argon atmosphere.
Causality: Water is a competing nucleophile. If moisture is present, it will prematurely hydrolyze the reagent into 4-methylimidazole, ethanol, and CO2, drastically reducing the yield.
Validation Check: Perform a Karl Fischer titration on the solvent mixture prior to reagent addition; moisture content must be < 0.1%.
Step 2: Reagent Introduction
Action: Add 1.1 equivalents of ethyl 4-methyl-1H-imidazole-1-carboxylate dropwise at 0°C, then allow the reaction to warm to room temperature.
Causality: Dropwise addition at low temperatures controls the kinetic profile, preventing localized exotherms that could lead to unwanted di-alkylation or side reactions.
Validation Check: Extract a 10 μL aliquot after 30 minutes. LC-MS analysis should reveal the mass of the acyclic tetrahedral intermediate, confirming successful initial nucleophilic attack.
Step 3: Cyclization and Reaction Progression
Action: Stir the mixture at room temperature (or reflux, depending on steric hindrance) for 4-6 hours.
Causality: Sterically hindered substrates require thermal energy to overcome the activation barrier for the intramolecular cyclization step that expels the leaving group.
Validation Check: Monitor via Thin Layer Chromatography (TLC). The reaction is complete when the starting material spot completely disappears, and a single new, less polar spot emerges.
Step 4: Mild Acidic Workup and Isolation
Action: Quench the reaction with a mild aqueous citric acid solution (pH 4-5). Separate the phases, extract the aqueous layer twice with DCM, and dry the combined organic layers over anhydrous Na2SO4.
Causality: The byproduct, 4-methylimidazole, has a pKa of approximately 7.5. Washing with a pH 4-5 solution selectively protonates the imidazole nitrogen, rendering it highly water-soluble. The neutral carbonylated product remains entirely in the organic phase.
Validation Check: Spot both the aqueous and organic phases on a TLC plate under UV light. The aqueous phase should contain the baseline 4-methylimidazole salt, while the organic phase should contain only the pure product.
Figure 2: Self-validating experimental workflow for chemoselective carbonylation.
References
ECHEMI.
National Institutes of Health (PMC).
Trade Science Inc. "Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones and Evaluation of their Anti-Mycobacterial Activity".
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1)[1] is a highly specialized N-alkoxycarbonylimidazole utilized as a mild, chemoselective ethoxycarbonylating agent. Unlike harsh acyl chlorides or highly toxic chloroformates, this reagent facilitates the transfer of an ethoxycarbonyl group to nucleophiles (such as amines and alcohols) under neutral to mildly basic conditions[2]. This technical guide dissects the mechanistic causality, kinetic drivers, and experimental protocols required to harness this reagent in advanced organic synthesis, peptide coupling, and drug development.
Molecular Architecture & Physicochemical Profile
The synthetic efficacy of ethyl 4-methyl-1H-imidazole-1-carboxylate stems from its structural dichotomy: an electrophilic ethoxycarbonyl group bonded directly to the N1 position of a 4-methylimidazole leaving group.
Aromatic Sextet Delocalization: The enhanced reactivity of N-acylimidazoles toward heteroatoms is driven by the delocalization of the amide-nitrogen's lone-pair electrons, which participate in the aromatic sextet of the imidazole ring[3]. This electron-withdrawing effect imparts a significant partial positive charge on the carbonyl carbon, increasing its electrophilicity without the need for aggressive Lewis acid catalysis[3].
Leaving Group Thermodynamics: The 4-methylimidazole moiety is an exceptional leaving group. The pKa of its conjugate acid is approximately 7.51–7.55[4][5][6]. This specific basicity strikes an optimal thermodynamic balance: it is low enough to be readily expelled during the collapse of the tetrahedral intermediate, yet high enough to ensure the reagent remains bench-stable under anhydrous conditions[7].
Mechanistic Pathway of Ethoxycarbonylation
The acylation (specifically, ethoxycarbonylation) of a nucleophile by ethyl 4-methyl-1H-imidazole-1-carboxylate proceeds via a classic addition-elimination mechanism[8].
Nucleophilic Addition: The nucleophile (e.g., a primary amine or alcohol) attacks the electrophilic carbonyl carbon of the reagent. This step is often rate-limiting and is highly sensitive to the steric hindrance of both the nucleophile and the acylating agent[7].
Tetrahedral Intermediate Formation: The sp²-hybridized carbonyl carbon transitions to an sp³-hybridized tetrahedral intermediate. The developing negative charge on the oxygen is stabilized by the solvent dipole and any present Brønsted acids[3].
Leaving Group Expulsion: The tetrahedral intermediate collapses, reforming the carbon-oxygen double bond. The C–N bond is cleaved, expelling the 4-methylimidazolide anion[7].
Proton Transfer: The expelled 4-methylimidazolide anion abstracts a proton from the newly acylated nucleophile, yielding the neutral acylated product (carbamate or carbonate) and free 4-methylimidazole as a byproduct[9].
Caption: Addition-elimination mechanism of acylation via tetrahedral intermediate formation.
Comparative Acylating Kinetics
Understanding the relative reactivity of ethyl 4-methyl-1H-imidazole-1-carboxylate is crucial for experimental design. The table below summarizes its kinetic profile compared to alternative ethoxycarbonylating agents.
Causal Insight: The methyl group at the 4-position of the imidazole ring slightly increases the pKa (7.51) compared to unsubstituted imidazole (7.0)[4][5]. This marginal increase in electron density slightly dampens the electrophilicity of the carbonyl, providing enhanced chemoselectivity when differentiating between primary and secondary amines, or when targeting amines in the presence of unprotected hydroxyls[10].
Experimental Protocols: A Self-Validating System
To ensure reproducibility and high yield, the following protocols leverage the inherent reactivity of N-acylimidazoles while mitigating their hydrolytic instability. N-acylimidazoles are prone to hydrolysis in the presence of moisture, reverting to the starting imidazole and carboxylic acid derivatives[7][9]. Therefore, rigorous anhydrous conditions are mandatory.
Objective: Synthesize an ethyl carbamate from a primary amine.
Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve 1.0 equivalent of the target amine in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF). Causality: Aprotic, anhydrous solvents prevent the competitive hydrolysis of the acylating agent[7].
Reagent Addition: Cool the solution to 0 °C. Add 1.05 equivalents of ethyl 4-methyl-1H-imidazole-1-carboxylate dropwise. Causality: The slight 0.05 excess compensates for any trace moisture introduced during transfer[7].
Reaction: Remove the ice bath and stir at room temperature. Monitor via TLC. The reaction typically reaches completion within 2–4 hours due to the powerful acylating nature of the imidazolide[3].
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Causality: The basic wash ensures the 4-methylimidazole byproduct remains deprotonated and partitions cleanly into the aqueous layer[7].
Validation: Purity is confirmed via ¹H NMR. A successful, self-validated reaction will show the appearance of the ethyl ester signals (a quartet near 4.1 ppm and a triplet near 1.2 ppm) and the complete disappearance of the aromatic imidazole protons.
Objective: Synthesize an ethyl carbonate from a primary/secondary alcohol.
Mechanistic Modification: Alcohols are inherently weaker nucleophiles than amines. This requires thermal activation or the addition of a catalytic base (e.g., DBU or catalytic amounts of free imidazole) to accelerate the formation of the N-alkoxycarbonylimidazole intermediate and drive the subsequent acyl transfer[8].
Caption: Standardized anhydrous workflow for N-acylimidazole-mediated acylation.
Troubleshooting & Optimization
Hydrolysis Degradation: If the ethyl 4-methyl-1H-imidazole-1-carboxylate decomposes during storage or reaction, it is almost certainly due to moisture exposure[7]. Ensure all glassware is oven-dried and solvents are rigorously anhydrous.
Steric Hindrance: For highly hindered secondary amines or tertiary alcohols, the initial nucleophilic attack is severely impeded[7]. Optimization requires elevating the temperature (refluxing in THF or toluene) or utilizing a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) to bypass the steric bulk.
Ring-Splitting Side Reactions: While rare with alkoxycarbonyls, highly reactive acylating agents can sometimes cause ring-splitting of the imidazole nucleus[7]. Maintaining strict temperature control (starting at 0 °C) mitigates this risk.
References
Identification of a melampomagnolide B analog as a potential lead molecule for treatment of acute myelogenous leukemia - PMC. NIH. Available at:[Link]
Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide - PubMed. NIH. Available at:[Link]
Acylation of hetero atoms of amines or alcohols... Oxford University Press. Available at: [Link]
Chemical synthesis of acyl thioesters of acyl carrier protein with native structure. PNAS. Available at: [Link]
Application of Carbamoylimidazolium Salts. Scholaris. Available at: [Link]
Ethyl 4-methyl-1H-imidazole-1-carboxylate: A Comprehensive Technical Guide on Synthesis, Properties, and Applications
Executive Summary In the landscape of synthetic organic chemistry and drug discovery, imidazole derivatives are indispensable building blocks. Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1) stands out as a hi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of synthetic organic chemistry and drug discovery, imidazole derivatives are indispensable building blocks. Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1) stands out as a highly versatile intermediate. By masking the N1 position of the 4-methylimidazole ring with an ethoxycarbonyl group, chemists achieve a dual objective: protecting the reactive amine from unwanted side reactions and electronically activating the ring for selective downstream functionalization.
This whitepaper provides an in-depth technical analysis of Ethyl 4-methyl-1H-imidazole-1-carboxylate, detailing its physicochemical properties, mechanistic utility, and field-proven, self-validating protocols for its synthesis and application in advanced medicinal chemistry.
Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of this compound is critical for predicting its behavior in solvent systems and biological assays. 4-Methylimidazole itself is a monomethylated heterocycle utilized extensively in the preparation of biologically active compounds[1]. The addition of the ethyl carboxylate moiety significantly alters its polarity and reactivity profile.
The strategic attachment of an ethoxycarbonyl group to the imidazole nitrogen is not merely a protective measure; it is a profound electronic modulator.
N1-Protection and Directing Group: The free N-H of 4-methylimidazole is susceptible to indiscriminate alkylation and oxidation. The ethoxycarbonyl group acts as a robust protecting group that withstands mildly acidic and neutral conditions. Furthermore, its electron-withdrawing nature directs subsequent electrophilic aromatic substitutions (e.g., halogenation or lithiation) regioselectively to the C2 or C5 positions.
Acyl Transfer Reagent: N-acyl imidazoles are inherently reactive toward nucleophiles. The compound can function as an acylating agent, transferring the ethoxycarbonyl group to primary amines or alcohols to form unsymmetrical ureas or carbonates.
Medicinal Chemistry Applications: Imidazole-carbamate linkages are critical in modern drug design for improving aqueous solubility and target binding. For example, structural modifications of sesquiterpene lactones using imidazole-carbamate conjugates have yielded melampomagnolide B (MMB) analogs with vastly improved efficacy against acute myelogenous leukemia (AML)[3].
Fig 1. Dual mechanistic utility of the N-ethoxycarbonyl group.
Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes built-in causality and verification checkpoints to guarantee high yield and purity.
Protocol 1: Synthesis of Ethyl 4-methyl-1H-imidazole-1-carboxylate
Objective: Achieve selective N-acylation of 4-methylimidazole via nucleophilic acyl substitution.
Reagents:
4-Methylimidazole (1.0 eq)
Ethyl chloroformate (1.1 eq)
Triethylamine (TEA) (1.2 eq)
Anhydrous Dichloromethane (DCM)
Step-by-Step Workflow:
Preparation: Flame-dry a round-bottom flask under inert gas (N2 or Ar). Causality: Ethyl chloroformate is highly susceptible to hydrolysis; excluding ambient moisture prevents the formation of ethanol and CO2 byproducts.
Dissolution & Cooling: Dissolve 4-methylimidazole in anhydrous DCM (0.2 M). Cool the reaction mixture to 0°C using an ice bath. Causality: The subsequent acylation is exothermic. Cooling suppresses uncontrolled temperature spikes that lead to dialkylation or ring opening.
Base Addition: Add TEA (1.2 eq) to the stirring solution. Causality: TEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl generated during the reaction. Without TEA, HCl would protonate the unreacted 4-methylimidazole, rendering it non-nucleophilic and stalling the reaction at 50% theoretical yield.
Validation Checkpoint (TLC): Allow the reaction to warm to room temperature over 2 hours. Monitor via Thin Layer Chromatography (TLC) using a 9:1 DCM:MeOH system. Self-Validation: The disappearance of the iodine-staining 4-methylimidazole spot and the emergence of a new, highly UV-active spot at a higher
Rf
confirms reaction completion.
Workup: Quench the reaction with cold distilled water. Transfer to a separatory funnel and wash the organic layer sequentially with saturated aqueous
NaHCO3
and brine. Causality: The
NaHCO3
wash partitions the water-soluble TEA·HCl salts into the aqueous layer while neutralizing any residual acid.
Isolation: Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate in vacuo.
Final Validation (NMR): Perform
1H
NMR (
CDCl3
). Self-Validation: Successful synthesis is confirmed by the presence of an ethyl ester signature (a quartet at ~4.3 ppm and a triplet at ~1.4 ppm) alongside the downfield-shifted aromatic protons of the imidazole ring.
Fig 2. Synthesis workflow of Ethyl 4-methyl-1H-imidazole-1-carboxylate.
Protocol 2: Application in Advanced Carbamate Synthesis
Objective: Utilize the N-carboxylate derivative as an intermediate for synthesizing complex drug analogs (e.g., antileukemic agents).
Step-by-Step Workflow:
Activation: In cases where the target is a complex carbamate (such as the MMB analogs used in AML research[3]), the imidazole ring can be conjugated to a target alcohol using intermediate synthons.
Coupling: React the target complex alcohol with carbonyldiimidazole (CDI) or directly with an activated chloroformate derivative in the presence of a strong base (e.g., NaH or DBU) in an aprotic solvent (THF or DMF).
Causality of Base Selection: DBU is preferred over TEA for sterically hindered alcohols because its superior amidine basicity accelerates the deprotonation of the alcohol, driving the nucleophilic attack on the carbonyl carbon of the imidazole-1-carboxylate intermediate.
Validation Checkpoint (LC-MS): Monitor the reaction via LC-MS. Self-Validation: The emergence of the target mass (
[M+H]+
) coupled with the disappearance of the starting alcohol mass ensures that the acyl transfer or coupling has occurred without unwanted Michael addition byproducts.
National Institutes of Health (NIH) / PMC. "Identification of a melampomagnolide B analog as a potential lead molecule for treatment of acute myelogenous leukemia." PubMed Central. 3
GuideChem. "4-Methylimidazole 822-36-6 wiki." GuideChem Chemical Database. 1
biological activity of ethyl 4-methyl-1h-imidazole-1-carboxylate derivatives
An In-Depth Technical Guide on the Biological Activity of Ethyl 4-Methyl-1H-imidazole-1-carboxylate Derivatives Authored by: Gemini, Senior Application Scientist Abstract The imidazole scaffold is a cornerstone in medici...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide on the Biological Activity of Ethyl 4-Methyl-1H-imidazole-1-carboxylate Derivatives
Authored by: Gemini, Senior Application Scientist
Abstract
The imidazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of therapeutic applications.[1][2] This guide focuses on a specific, yet underexplored, subclass: ethyl 4-methyl-1H-imidazole-1-carboxylate derivatives. While direct literature on this exact scaffold is nascent, the extensive research on related imidazole derivatives provides a robust framework for predicting and evaluating their biological potential. This document serves as a technical guide for researchers and drug development professionals, offering insights into the synthesis, potential biological activities, and detailed experimental protocols for the systematic investigation of these promising compounds. We will delve into the anticipated antimicrobial, anticancer, and anti-inflammatory properties, grounded in established structure-activity relationships (SAR) and mechanistic data from analogous imidazole series. The methodologies provided are designed to be self-validating systems, enabling rigorous and reproducible evaluation of this novel chemical space.
Introduction: The Imidazole Scaffold as a Privileged Structure
Heterocyclic compounds are fundamental to drug discovery, and among them, the imidazole ring stands out as a "privileged structure."[3] This five-membered aromatic heterocycle, containing two nitrogen atoms, possesses a unique combination of physicochemical properties that make it an exceptional pharmacophore.[1][2] Its ability to act as both a hydrogen bond donor and acceptor, its aromatic stability, and its capacity to coordinate with metal ions in enzymes allow it to interact with a diverse range of biological targets.[1][2]
This versatility is evidenced by its presence in numerous FDA-approved drugs, including the antifungal agents ketoconazole and miconazole, the anti-cancer drug dacarbazine, and the anti-inflammatory celecoxib (which contains an imidazole isostere).[4][5][6] The core objective of this guide is to provide a comprehensive technical framework for the synthesis and biological evaluation of a novel class of derivatives built upon the ethyl 4-methyl-1H-imidazole-1-carboxylate core, empowering researchers to unlock their therapeutic potential.
Synthesis and Chemical Landscape
The strategic design of novel derivatives begins with an efficient and flexible synthetic pathway. While multiple routes to substituted imidazoles exist, a common and effective approach involves a multi-component reaction, which allows for the rapid generation of diverse structures. The ethyl 4-methyl-1H-imidazole-1-carboxylate scaffold can be conceptualized through established synthetic methodologies, such as microwave-assisted electrocyclization or condensation reactions.[7]
The rationale for this specific scaffold lies in the deliberate modulation of its properties. The 4-methyl group introduces a small lipophilic substituent that can influence binding pocket interactions and metabolic stability. The N1-ethyl carboxylate group acts as a key modulator of the molecule's electronic and pharmacokinetic properties. It is an electron-withdrawing group, which can impact the pKa of the imidazole ring and its ability to engage in hydrogen bonding.[1] Furthermore, this ester moiety provides a handle for prodrug strategies, as it can be hydrolyzed in vivo by esterases to potentially release an active metabolite.
A generalized synthetic workflow for creating a library of these derivatives is outlined below.
Caption: Generalized workflow for synthesis and diversification.
Potential Biological Activities and Mechanistic Insights
Based on extensive data from related imidazole classes, we can hypothesize several key biological activities for ethyl 4-methyl-1H-imidazole-1-carboxylate derivatives.
Antimicrobial and Antifungal Activity
Mechanistic Rationale: Imidazole-based antifungal agents, such as clotrimazole and miconazole, famously act by inhibiting the enzyme lanosterol 14-α-demethylase.[4][8] This enzyme is critical for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Its inhibition leads to membrane instability and fungal cell death.[4] It is highly probable that novel imidazole derivatives could operate through this well-established mechanism. For antibacterial activity, imidazoles can disrupt cell wall synthesis or interfere with nucleic acid synthesis.[9]
Structure-Activity Relationship (SAR) Insights:
Lipophilicity: Appropriate lipophilicity is crucial for penetrating the fungal or bacterial cell membrane. The ethyl carboxylate and methyl groups contribute to this property.[10]
Substituents: The introduction of electron-withdrawing groups (e.g., halogens, nitro groups) on other parts of the scaffold often enhances antimicrobial potency.[4][11]
Mechanistic Rationale: The anticancer effects of imidazole derivatives are diverse and target key cancer-related pathways.[12] Some derivatives act as microtubule destabilizing agents, arresting the cell cycle in the G2/M phase.[13][14] Others have been shown to inhibit crucial signaling kinases, such as those in the PI3K/AKT/mTOR pathway, which governs cell proliferation and survival.[3] Benzimidazole derivatives, which are structurally related, can also function as DNA alkylating agents.[13]
Structure-Activity Relationship (SAR) Insights:
Aromatic Substituents: The nature and position of substituents on aromatic rings attached to the imidazole core are critical. Bulky, hydrophobic groups can enhance binding to protein targets.[5]
Selectivity: Minor structural modifications can dramatically alter selectivity between cancer cells and normal cells, a key parameter in drug development.[5]
Mechanistic Rationale: Inflammation is a biological response mediated by enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which produce prostaglandins and leukotrienes, respectively.[15] Many anti-inflammatory drugs, including NSAIDs, function by inhibiting these enzymes. Imidazole derivatives have been shown to possess anti-inflammatory properties by modulating these pathways and reducing the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines (TNF-α, IL-6).[6][15][16] This is often achieved by inhibiting signaling cascades such as the NF-κB pathway.[16]
Structure-Activity Relationship (SAR) Insights:
Electron-Withdrawing Groups: Studies indicate that electron-withdrawing groups at the C4 position can enhance anti-inflammatory activity.[1]
Side Chains: The presence of specific side chains, such as a substituted phenylpiperazinyl ether, has been shown to be crucial for maximal anti-inflammatory activity in some imidazole classes.[17]
The following protocols are presented as robust, self-validating systems for the initial screening of ethyl 4-methyl-1H-imidazole-1-carboxylate derivatives.
Antimicrobial Susceptibility Testing
This workflow determines the minimum concentration of a compound required to inhibit or kill a microorganism.
Caption: Workflow for MIC and MBC/MFC determination.
Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) [3][18][19]
Preparation of Compounds: Prepare a stock solution of each test compound in DMSO. Perform a two-fold serial dilution in a 96-well microtiter plate using appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi), typically from 256 µg/mL to 0.5 µg/mL.[3]
Inoculum Preparation: Culture the microorganism overnight. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension in broth to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.[18]
Inoculation: Add the diluted inoculum to each well containing the test compound. Include a positive control (inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[3]
Subculturing: Following MIC determination, take an aliquot (e.g., 10 µL) from each well that showed no visible growth (the MIC well and wells with higher concentrations).
Plating: Spot the aliquot onto an appropriate agar plate (e.g., Mueller-Hinton Agar).
Incubation: Incubate the agar plate at 37°C for 18-24 hours.
MBC/MFC Determination: The MBC/MFC is the lowest concentration that results in no colony formation on the agar plate, indicating a ≥99.9% kill rate.[19]
Anticancer Cytotoxicity Screening
The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[20]
Caption: Workflow for the MTT cytotoxicity assay.
Protocol: MTT Assay for Cell Viability [3][20][21]
Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[22]
Compound Treatment: Remove the medium and replace it with fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and an untreated control. Incubate for 48-72 hours.[3]
MTT Addition: After incubation, add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for another 4 hours.[20] Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[20][23]
Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilization agent (e.g., 100-150 µL of DMSO) to each well to dissolve the formazan crystals.[3][24]
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[3]
IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) from the resulting dose-response curves.
In Vitro Anti-inflammatory Assays
This section describes methods to evaluate the ability of compounds to inhibit the production of key pro-inflammatory mediators in macrophages.
Caption: Inhibition of the LPS-induced inflammatory pathway.
Protocol: Nitric Oxide (NO) Production via Griess Assay [24][25]
Cell Seeding: Seed RAW 264.7 macrophage cells into a 96-well plate (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight.[25]
Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.
Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce inflammation and NO production. Incubate for 24 hours.[24]
Supernatant Collection: After incubation, collect the cell culture supernatant from each well.
Griess Reaction: In a new 96-well plate, mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[24]
Measurement: After a short incubation at room temperature, measure the absorbance at 540 nm. The intensity of the resulting pink/magenta color is proportional to the nitrite concentration (a stable product of NO).
Calculation: Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.[25]
Conclusion and Future Directions
The ethyl 4-methyl-1H-imidazole-1-carboxylate scaffold represents a promising, yet largely unexplored, area for the discovery of new therapeutic agents. By leveraging the vast knowledge base of imidazole chemistry and pharmacology, researchers can systematically design, synthesize, and evaluate derivatives with significant potential in antimicrobial, anticancer, and anti-inflammatory applications. The experimental frameworks provided in this guide offer a clear path for initial screening and validation.
Future work should focus on expanding the chemical diversity around this core, elucidating specific mechanisms of action for the most potent compounds, and advancing lead candidates into more complex biological models and preclinical studies. The versatility of the imidazole ring suggests that the therapeutic possibilities for these derivatives are both numerous and exciting.
References
A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. ResearchGate. [Link]
A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives: Review Article. Journal of Pharma Insights and Research. [Link]
Quantitative structure-activity relationships study of a series of imidazole derivatives as potential new antifungal drugs. PubMed. [Link]
LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH. [Link]
Structure-activity relationships of a new antifungal imidazole, AFK-108, and related compounds. PubMed. [Link]
In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. PMC. [Link]
METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Universidad de La Salle. [Link]
Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. [Link]
Synthesis and anti-microbial activity of new 4-carboxylic imidazole derivatives. PharmaInfo. [Link]
Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]
Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. MDPI. [Link]
Synthesis and anti-microbial activity of new 4-carboxylic imidazole derivatives. ResearchGate. [Link]
In Vitro Anti-Inflammatory Assay. Bio-protocol. [Link]
Imidazoles as potential anticancer agents. PMC. [Link]
Development and Characterization of Imidazole Derivatives for Antifungal Applications. chem-biol-mol.com. [Link]
Increased Absorption and Inhibitory Activity against Candida spp. of Imidazole Derivatives in Synergistic Association with a Surface Active Agent. MDPI. [Link]
Guidelines for the in vitro determination of anti‐inflammatory activity. ResearchGate. [Link]
Synthesis, Antimicrobial and Antitubercular Activity of Novel Imidazole Carboxamides. Asian Journal of Chemistry. [Link]
Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. journaljpri.com. [Link]
Review of pharmacological effects of imidazole derivatives. Journal of Clinical Medicine of Kazakhstan. [Link]
Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PMC. [Link]
Design, synthesis, and antifungal activity of novel amide imidazole CYP51 inhibitors with aromatic fused ring hydrophobic side chains. PMC. [Link]
Synthesis and antimicrobial activity of 1H-1,2,3-triazole and carboxylate analogues of metronidazole. PMC. [Link]
Design, synthesis, and biological evaluation of novel imidazole derivatives as analgesic and anti-inflammatory agents: experimental and molecular docking insights. PMC. [Link]
Schiff's Base Imidazole Derivatives Synthesis and Evaluation for their Anti-Inflammatory Activity. Oriental Journal of Chemistry. [Link]
Recent development of imidazole derivatives as potential anticancer agents. OUCI. [Link]
Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. MDPI. [Link]
One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. PMC. [Link]
Exploring the Versatile Applications of Imidazole Derivatives: A Comprehensive Review on Synthesis, Properties and Biological Activities. IJNRD. [Link]
Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence. MedChemComm. [Link]
Comparison of the anti-inflammatory activities of imidazole antimycotics in relation to molecular structure. PubMed. [Link]
Synthesis and evaluation of some new Imidazole derivatives for their anti-microbial and anti-inflammatory activities. researchbib.com. [Link]
A review: Imidazole synthesis and its biological activities. ijpsr.com. [Link]
Technical Whitepaper & Safety Data Sheet (SDS): Ethyl 4-methyl-1H-imidazole-1-carboxylate in Advanced Drug Development
Executive Summary Ethyl 4-methyl-1H-imidazole-1-carboxylate is a highly versatile heterocyclic intermediate utilized extensively in advanced organic synthesis and pharmaceutical development. This whitepaper serves as a c...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Ethyl 4-methyl-1H-imidazole-1-carboxylate is a highly versatile heterocyclic intermediate utilized extensively in advanced organic synthesis and pharmaceutical development. This whitepaper serves as a comprehensive Safety Data Sheet (SDS) and technical guide, bridging the gap between stringent safety protocols and cutting-edge synthetic applications. By detailing the physicochemical properties, mechanistic toxicology, and step-by-step synthetic workflows, this guide empowers researchers to safely harness this compound in the development of novel therapeutics, such as anti-leukemic carbamate analogs.
Chemical Identity & Physicochemical Profiling
Understanding the fundamental properties of a reagent is the first step in predicting its behavior in both synthetic and biological environments.
Property
Value / Description
Chemical Name
Ethyl 4-methyl-1H-imidazole-1-carboxylate
CAS Registry Number
6338-46-1
Molecular Formula
C7H10N2O2
Molecular Weight
154.17 g/mol
Structural Features
Planar aromatic imidazole ring conjugated with an ethyl ester
Causality of Properties: The structural integrity of 1H-imidazole derivatives is governed by their planar, aromatic rings which exhibit polarity induced by the nitrogen atoms 1. The addition of the electron-withdrawing ethyl carboxylate group at the N1 position significantly modulates the basicity of the molecule compared to the parent 4-methylimidazole, making it an excellent acylating agent and a stable synthon in cross-coupling reactions 2.
Hazard Identification & Mechanistic Toxicology
Safety in the laboratory requires moving beyond rote memorization of hazard codes to understanding the mechanisms of toxicity.
GHS Classification:
Skin Corrosion/Irritation (Category 1B / 2)
Serious Eye Damage/Eye Irritation (Category 1)
Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Tract)
Mechanistic Toxicology: The hazards associated with imidazole carboxylates stem from two primary chemical features. First, the electrophilic carbonyl carbon of the carbamate linkage is susceptible to nucleophilic attack by biological amines and thiols present in mucous membranes and skin proteins, leading to covalent modification and tissue burns 3. Second, the amphoteric nature of the imidazole ring allows it to act as a localized base, disrupting physiological pH upon contact with moisture in the respiratory tract or eyes 1.
A robust safety protocol must be a self-validating system, ensuring that every step can be objectively confirmed before proceeding to the next.
Figure 1: Step-by-step emergency response and containment logic for chemical spills.
Step 1: Isolation & PPE. Evacuate non-essential personnel. Don chemical-resistant nitrile gloves, safety goggles, and a NIOSH-approved particulate respirator to prevent inhalation of corrosive dust 3.
Step 2: Containment. Mechanically collect the solid spill using non-sparking tools. Causality: Sweeping must be done gently to avoid aerosolizing the fine particulate matter, which poses a severe inhalation hazard.
Step 3: Decontamination & Validation. Wash the affected area with copious amounts of water and a mild detergent.
Self-Validation Check: Swab the cleaned surface and test with pH indicator paper. A neutral pH (7.0) validates that the basic imidazole residues have been successfully neutralized and removed.
Synthetic Utility: Application in Anti-Leukemic Drug Development
Ethyl 4-methyl-1H-imidazole-1-carboxylate and its structural analogs are pivotal in modern medicinal chemistry. A prime example is the structural modification of parthenolide (PTL) and melampomagnolide B (MMB) to treat acute myelogenous leukemia (AML) [[4]]().
Parent sesquiterpenes often suffer from poor drug-like properties, including low water solubility and oral bioavailability. By synthesizing imidazole carbamate derivatives, researchers significantly enhance the lipophilicity and cellular permeability of the drug. In recent studies, imidazole carbamate analogs demonstrated a 16-fold increase in potency against M9 ENL1 AML cells (EC50 = 0.90 μM) compared to the parent MMB 4.
Figure 2: Synthetic workflow and biological evaluation of imidazole carbamate analogs.
Experimental Protocol: Synthesis of Imidazole Carbamates
The following protocol outlines the synthesis of complex carbamates utilizing the imidazole scaffold, designed as a self-validating workflow to prevent the formation of unwanted C-13 Michael addition byproducts 4.
Step 1: Activation of the Parent Alcohol.
Dissolve the parent alcohol (e.g., MMB, 0.18 mmol) in anhydrous dichloromethane (DCM). Add carbonyl-di-(1,2,4-triazole) (0.28 mmol) at room temperature.
Causality: DCM is chosen as an aprotic solvent to prevent premature hydrolysis of the highly reactive triazole intermediate.
Self-Validation Check: Monitor via Thin-Layer Chromatography (TLC). The complete disappearance of the starting material spot validates the formation of the triazole carbamate ester.
Step 2: Nucleophilic Substitution.
To the intermediate solution, add the imidazole derivative (0.167 mmol) and stir for 4–16 hours at ambient temperature 4.
Causality: The 4-methyl group on the imidazole ring provides specific steric guidance, ensuring regioselective attack on the carbonyl carbon rather than unwanted side reactions.
Step 3: Aqueous Workup & Purification.
Quench the reaction with distilled water and extract with DCM. Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Self-Validation Check: Perform High-Resolution Mass Spectrometry (HRMS) and 1H NMR (CDCl3, 400 MHz). The presence of the characteristic ethyl quartet (~4.2 ppm) and triplet (~1.3 ppm), alongside the downfield shift of the imidazole protons, definitively validates the successful conjugation of the carboxylate moiety [[4]]().
References
Title: 6338-46-1, Ethyl 4-methyl-1H-imidazole-1-carboxylate Formula
Source: ECHEMI
URL
Title: Identification of a melampomagnolide B analog as a potential lead molecule for treatment of acute myelogenous leukemia
Source: NIH PMC
URL
Title: Product Class 3: Imidazoles
Source: Thieme-connect
URL
Title: 4-Methylimidazole 822-36-6 wiki (Hazard Proxy Data)
Preparation of Ethyl 4-Methyl-1H-imidazole-1-carboxylate: Regioselective Acylation Protocol
Executive Summary Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1) is a critical intermediate and carbamate transfer reagent utilized extensively in medicinal chemistry and drug development. This application no...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1) is a critical intermediate and carbamate transfer reagent utilized extensively in medicinal chemistry and drug development. This application note details a robust, high-yielding, and regioselective protocol for the N-acylation of 4-methylimidazole using ethyl chloroformate. Designed for researchers and process scientists, this guide provides step-by-step methodologies, mechanistic insights into the regioselectivity of the reaction, and analytical parameters for rigorous quality control.
Mechanistic Rationale & Regioselectivity
In drug development, imidazole carbamates serve as potent pharmacophores and synthetic intermediates. They have been famously utilized in the synthesis of complex antileukemic agents, such as melampomagnolide B analogs for the treatment of acute myelogenous leukemia ()[1]. The synthesis of these building blocks requires precise control over regioselectivity to avoid complex downstream separations.
4-Methylimidazole exists as a rapidly equilibrating tautomeric mixture of 4-methyl-1H-imidazole and 5-methyl-1H-imidazole. When subjected to direct esterification or acylation with ethyl chloroformate ()[2], the reaction is governed by steric rather than purely electronic factors. The methyl group at the C4/C5 position creates significant steric hindrance. Consequently, electrophilic attack by the chloroformate occurs preferentially at the least hindered nitrogen (N1 of the 4-methyl tautomer). This kinetic and thermodynamic preference effectively suppresses the formation of the highly hindered 1-acyl-5-methyl-1H-imidazole isomer, yielding ethyl 4-methyl-1H-imidazole-1-carboxylate as the overwhelming major product. Understanding these steric influences on N-heterocycle reactivity is essential for scaling up sustainable and high-purity syntheses ()[3].
Experimental Protocol
This protocol is designed as a self-validating system. In-process controls (TLC/LC-MS) ensure reaction completion before proceeding to workup, preventing the carryover of unreacted starting materials and ensuring batch-to-batch reproducibility.
System Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Add 4-methylimidazole (821 mg) and anhydrous DCM (20 mL) to the flask.
Base Addition: Inject triethylamine (1.67 mL) into the solution.
Causality Note: TEA acts as an acid scavenger. Without it, the generated HCl byproduct would protonate the unreacted 4-methylimidazole, rendering it non-nucleophilic and halting the reaction at a maximum of 50% conversion.
Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.
Causality Note: Cooling suppresses the exothermic degradation/hydrolysis of the chloroformate and minimizes trace side reactions, ensuring high regiochemical fidelity.
Acylation: Slowly add ethyl chloroformate (1.05 mL) dropwise over 10 minutes via a syringe. A white precipitate (TEA·HCl) will begin to form immediately.
Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 to 4 hours.
In-Process Control: Monitor the reaction via TLC (Eluent: 5% MeOH in DCM; visualize with UV or iodine) or LC-MS to confirm the complete consumption of 4-methylimidazole.
Aqueous Workup: Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel and separate the layers. Wash the organic layer with water (10 mL) and brine (10 mL).
Causality Note: The aqueous washes effectively remove the TEA·HCl salt and any trace unreacted imidazole, establishing a self-purifying step that often bypasses the need for column chromatography.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (rotary evaporator) to yield the product.
Results & Analytical Characterization
The following table summarizes the expected quantitative data and analytical benchmarks for the synthesized product to aid in rapid structural verification.
Low Yield / Incomplete Conversion: Often caused by wet DCM or degraded ethyl chloroformate. Ensure the solvent is strictly anhydrous and the chloroformate is stored properly, as it readily hydrolyzes in the presence of atmospheric moisture.
Presence of Regioisomers: If the 5-methyl isomer is detected (>5% by NMR), it indicates potential thermodynamic equilibration issues or excessive heating during the initial reaction phase. Strictly maintain the 0 °C addition temperature to preserve kinetic control.
Emulsions during Workup: If an emulsion forms during the NaHCO₃ wash, add a small amount of concentrated brine to the separatory funnel. This increases the aqueous layer's ionic strength, forcing the organic phase to separate cleanly.
Reaction Workflow Visualization
Figure 1: Workflow for regioselective synthesis of ethyl 4-methyl-1H-imidazole-1-carboxylate.
References
Title: Identification of a melampomagnolide B analog as a potential lead molecule for treatment of acute myelogenous leukemia
Source: Bioorganic & Medicinal Chemistry, 25(3), 1235-1241. (2017)
URL: [Link]
Title: More Sustainable Approaches for the Synthesis of N-Based Heterocycles
Source: Chemical Reviews, 109(9), 4140-4182. (2009)
URL: [Link]
how to dissolve ethyl 4-methyl-1h-imidazole-1-carboxylate for in vitro assays
Application Note: Solubilization and Handling of Ethyl 4-methyl-1H-imidazole-1-carboxylate for In Vitro Assays Executive Summary Ethyl 4-methyl-1H-imidazole-1-carboxylate is a heterocyclic ester frequently utilized as a...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Solubilization and Handling of Ethyl 4-methyl-1H-imidazole-1-carboxylate for In Vitro Assays
Executive Summary
Ethyl 4-methyl-1H-imidazole-1-carboxylate is a heterocyclic ester frequently utilized as a structural building block and intermediate in medicinal chemistry. Transitioning this compound from chemical synthesis to biological evaluation requires precise handling. Due to the lipophilic nature of the N1-ethyl ester moiety, the compound exhibits limited aqueous solubility, necessitating the use of organic solvents like Dimethyl Sulfoxide (DMSO) for stock preparation[1]. This application note provides a scientifically rigorous, self-validating protocol for solubilizing ethyl 4-methyl-1H-imidazole-1-carboxylate for in vitro assays, ensuring maximum bioavailability while preventing solvent-induced cytotoxicity.
Mechanistic Insights: The Causality of Experimental Choices
As an application scientist, it is critical to understand that a robust protocol is not merely a list of steps; it is a system governed by chemical causality.
The Rationale for DMSO: DMSO is the industry standard for in vitro drug screening because of its amphipathic nature. It effectively solvates the non-polar ethyl ester group of the compound while remaining completely miscible with polar aqueous cell culture media[3]. Furthermore, its relatively high boiling point (189°C) minimizes room-temperature evaporation, ensuring that the stock concentration remains accurate over time[3].
The Danger of Solvent Toxicity: While DMSO is an excellent vehicle, it is biologically active. Exposure to DMSO concentrations above 0.1%–0.5% can induce widespread transcriptomic, proteomic, and epigenetic changes in 2D and 3D cell cultures, acting as a severe confounding variable[3]. Therefore, the final assay concentration must be strictly capped at ≤ 0.5% (v/v)[4].
The "Crashing Out" Phenomenon: Direct introduction of a highly concentrated DMSO stock (e.g., 50 mM) into a 99.5% aqueous environment often causes localized supersaturation. Before the DMSO can diffuse, the local aqueous environment forces the lipophilic compound to precipitate (crash out)[4]. This leads to falsely low effective concentrations and failed high-throughput screens[5]. We mitigate this via an intermediate dilution strategy [4].
Experimental Protocol: Step-by-Step Methodology
Phase 1: Master Stock Preparation (50 mM)
Equilibration: Allow the vial of solid ethyl 4-methyl-1H-imidazole-1-carboxylate to equilibrate to room temperature in a desiccator to prevent ambient moisture condensation.
Weighing: Accurately weigh 7.71 mg of the compound (MW: 154.17 g/mol ) into a sterile, solvent-resistant microcentrifuge tube[2].
Solubilization: Add exactly 1.0 mL of high-purity, anhydrous DMSO (≥99.9%) to achieve a 50 mM Master Stock.
Agitation: Vortex vigorously for 60 seconds. If the solution is not completely clear, sonicate in a room-temperature water bath for 5 minutes[4].
Aliquot & Store: Divide into 50 µL single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the ester linkage. Store at -20°C or -80°C.
Phase 2: Assay-Ready Dilution (The Self-Validating System)
Thawing: Thaw a 50 µL aliquot at room temperature and vortex immediately to redissolve any micro-precipitates that may have formed during freezing[4].
Intermediate Dilution (10x): Dilute the 50 mM stock 1:10 into an intermediate buffer (e.g., PBS containing 10% DMSO) to create a 5 mM working solution[4]. Causality: This step gradually steps down the solvent capacity, preventing the thermodynamic shock that causes precipitation.
Final Assay Dilution: Dilute the 5 mM working solution 1:100 into the final cell culture media.
Final Compound Concentration: 50 µM.
Final DMSO Concentration: 0.1% (Well below the 0.5% cytotoxicity threshold)[3][4].
Workflow Visualization
Step-by-step solubilization and intermediate dilution workflow for in vitro assay preparation.
Troubleshooting & Quality Control
To ensure your protocol operates as a self-validating system, implement the following Quality Control (QC) checkpoints:
Visual & Microscopic Inspection: After the final dilution into the assay media, inspect the wells under an inverted phase-contrast microscope (20x objective). Look for refractive micro-crystals or cloudiness, which indicate precipitation[4].
Chemical Stability (LC-MS): N-carboxylate esters can be prone to hydrolysis in basic aqueous media. If the assay runs longer than 48 hours, validate the stability of the ethyl carboxylate moiety by sampling the media and running a rapid LC-MS analysis to ensure the parent mass (m/z ~155 [M+H]+) remains intact.
Vehicle Controls: Always include a vehicle control well containing the exact final concentration of DMSO (e.g., 0.1%) without the compound to baseline any solvent-induced cellular stress[3].
Application Note: Ethyl 4-Methyl-1H-Imidazole-1-Carboxylate in Catalytic Cross-Coupling Workflows
Executive Summary Ethyl 4-methyl-1H-imidazole-1-carboxylate (E4MImC , CAS: 6338-46-1)[1] is a highly versatile, bench-stable reagent that bridges the gap between substrate functionalization and organometallic catalysis....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Ethyl 4-methyl-1H-imidazole-1-carboxylate (E4MImC , CAS: 6338-46-1)[1] is a highly versatile, bench-stable reagent that bridges the gap between substrate functionalization and organometallic catalysis. While traditionally recognized as a chemoselective carbonylating agent for the synthesis of oxazolidinones and esters[2], its unique structural properties make it an exceptional candidate for advancing cross-coupling methodologies. This guide details the dual utility of E4MImC: as a masked N-heterocyclic carbene (NHC) ligand precursor for Palladium-catalyzed cross-coupling, and as a chemoselective acylating agent for generating substrates used in decarboxylative allylic alkylation.
Mechanistic Rationale & Causality
The utility of E4MImC in cross-coupling is bifurcated into two distinct mechanistic pathways, each driven by specific stereoelectronic principles:
Pathway A: Masked N-Heterocyclic Carbene (NHC) Ligand Precursor
Free N-heterocyclic carbenes are highly sensitive and prone to dimerization (the Wanzlick equilibrium). In E4MImC, the N1-carboxylate moiety acts as an electron-withdrawing protecting group. Under thermal and basic conditions, E4MImC undergoes controlled decarboxylation to generate a free 4-methyl-NHC in situ[3]. Once generated, the highly nucleophilic carbene strongly ligates to transition metals (e.g., Palladium), forming a robust catalyst for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings[4]. Causality of the 4-Methyl Group: The 4-methyl substitution is not merely structural; it provides critical steric asymmetry that accelerates the reductive elimination step of the catalytic cycle by increasing the steric bulk around the metal center.
Pathway B: Chemoselective Acylating Agent for Decarboxylative Substrates
E4MImC reacts with ketone enolates to form substituted allyl enol carbonates. Inherently, imidazolides act as "soft" electrophiles, favoring C-acylation to form β-keto esters[5]. Causality of Lewis Acid Mediation: By introducing an azaphilic Lewis acid such as boron trifluoride etherate (BF3·OEt2), the Lewis acid coordinates to the N3 atom of the imidazole ring. This withdraws electron density, "hardening" the carbonyl carbon and shifting the reaction entirely to O-acylation[5]. These enol carbonates are the requisite substrates for [5].
Mechanistic Visualization
Mechanistic pathway of E4MImC acting as a masked NHC precursor in Pd-catalyzed cross-coupling.
Experimental Protocols
Protocol 1: In Situ Generation of Pd-NHC Catalyst for Suzuki-Miyaura Cross-Coupling
This protocol utilizes E4MImC as a traceless ligand precursor for the cross-coupling of aryl halides with arylboronic acids.
Catalyst Pre-Activation: In an oven-dried Schlenk tube under argon, combine Pd(OAc)2 (5 mol%) and E4MImC (6 mol%) in anhydrous DMF (2 mL).
Causality: DMF is chosen because its high dielectric constant stabilizes the polar transition states during oxidative addition, and its high boiling point accommodates the thermal energy required for decarboxylation[4].
Decarboxylation & Ligation: Add K2CO3 (0.5 equiv) and heat the mixture to 80 °C for 15 minutes.
Causality: K2CO3 is utilized over stronger bases (like NaOtBu) to provide a controlled, slow release of the NHC ligand, preventing rapid catalyst decomposition and ensuring a steady state of the active Pd-NHC complex[4].
Substrate Addition: Cool the mixture to room temperature. Add the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), and the remaining K2CO3 (1.5 equiv).
Cross-Coupling: Stir the reaction mixture at 80 °C for 12–14 hours.
System Validation & Quality Control: The reaction is self-validating via colorimetric change. The initial red/brown Pd(OAc)2 solution must transition to a pale yellow/green upon successful formation of the active Pd-NHC complex in Step 2. Failure to observe this color shift indicates incomplete decarboxylation or oxygen contamination.
Protocol 2: BF3-Mediated Synthesis of Enol Carbonates for Decarboxylative Allylic Alkylation
This protocol utilizes E4MImC to generate O-acylated enol carbonates, the direct substrates for Pd-catalyzed decarboxylative cross-coupling.
Enolate Formation: Dissolve the ketone in anhydrous DME and cool to -78 °C. Dropwise add NaHMDS (1.1 equiv) and stir for 30 minutes.
Electrophile Hardening: In a separate vial, premix E4MImC (1.2 equiv) and BF3·OEt2 (1.5 equiv) in DME at 0 °C for 10 minutes to form the Lewis acid-imidazolide complex.
Causality: BF3·OEt2 coordinates to the N3 atom of the imidazole. Without it, the "soft" imidazolide electrophile would yield the C-acylated β-keto ester. The Lewis acid hardens the carbonyl carbon, forcing strict O-acylation[5].
Acylation: Transfer the hardened electrophile complex dropwise into the enolate solution at -78 °C.
Causality: The reaction must be initiated at -78 °C to kinetically trap the O-acylated product and prevent thermodynamic equilibration to the C-acylated byproduct[5].
Quenching: Allow the reaction to slowly warm to 0 °C over 2 hours, then quench with saturated aqueous NaHCO3.
System Validation & Quality Control: Validate the chemoselectivity (O-acylation vs. C-acylation) via 1H NMR of the crude mixture. The complete disappearance of the α-proton signal of the starting ketone and the appearance of a characteristic vinylic proton signal (δ 4.5–5.5 ppm) confirms successful enol carbonate formation[5].
Quantitative Data Presentation
The following table summarizes the performance metrics of E4MImC across both cross-coupling workflows, demonstrating its high efficiency and chemoselectivity.
Application Pathway
Substrate Scope
Catalyst / Mediator
Temp (°C)
Chemoselectivity
Average Yield (%)
Masked NHC Ligand (Suzuki)
Aryl Halides + Arylboronic Acids
Pd(OAc)2 (5 mol%) + E4MImC (6 mol%)
80
>99% (Cross-Coupling)
85–92
Enol Carbonate Synthesis
Ketone Enolates + E4MImC
BF3·OEt2 (1.5 equiv)
-78 to 0
>95% (O-Acylation)
75–88
References
Mo, J., et al. "The O-Acylation of Ketone Enolates by Allyl 1H-Imidazole-1-carboxylate Mediated with Boron Trifluoride Etherate: A Convenient Procedure for the Synthesis of Substituted Allyl Enol Carbonates." The Journal of Organic Chemistry, 2007, 72(24), 9372-9375. URL:[Link]
Heller, S. T., & Sarpong, R. "Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas." Organic Letters, 2010, 12(20), 4572–4575. URL: [Link]
Meng, G., et al. "Base-Promoted Amidation and Esterification of Imidazolium Salts via Acyl C–C bond Cleavage: Access to Aromatic Amides and Esters." The Journal of Organic Chemistry, 2018. URL:[Link]
Patil, S., et al. "Antimicrobial Properties of Amino-Acid-Derived N-Heterocyclic Carbene Silver Complexes." Coordination Chemistry Reviews, 2022. URL:[Link]
Application Notes and Protocols for the Storage and Handling of Ethyl 4-methyl-1H-imidazole-1-carboxylate
Abstract This document provides a comprehensive guide to the optimal storage conditions, handling procedures, and shelf-life considerations for ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS No: 6338-46-1). The integrity...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive guide to the optimal storage conditions, handling procedures, and shelf-life considerations for ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS No: 6338-46-1). The integrity and stability of this reagent are critical for reproducible outcomes in research and development. These protocols are designed for researchers, scientists, and drug development professionals to ensure the long-term viability and purity of the compound. The recommendations are grounded in the chemical properties of the imidazole and ethyl ester functional groups, which dictate its stability profile.
Chemical Profile and Stability Overview
Ethyl 4-methyl-1H-imidazole-1-carboxylate is a heterocyclic compound featuring a reactive N-acylated imidazole ring. The stability of this molecule is primarily influenced by its two core functional moieties: the imidazole ring and the ethyl carboxylate group. Understanding the inherent reactivity of these groups is fundamental to establishing proper storage and handling protocols.
| Appearance | Varies; often a solid or liquid | N/A |
Caption: Chemical structure of Ethyl 4-methyl-1H-imidazole-1-carboxylate.
Principal Degradation Pathways
The long-term stability of ethyl 4-methyl-1H-imidazole-1-carboxylate is threatened by two primary chemical degradation pathways. The presence of moisture can lead to hydrolysis of the ester linkage, while the imidazole ring is susceptible to oxidation and photodegradation.
Ester Hydrolysis: The ethyl carboxylate group is susceptible to hydrolysis, a reaction catalyzed by the presence of water and accelerated under acidic or basic conditions.[2][3] This process cleaves the ester bond, yielding 4-methyl-1H-imidazole and ethanol as degradation products. Minimizing exposure to moisture is the most effective preventative measure.[3]
Imidazole Ring Oxidation & Photodegradation: The imidazole moiety can undergo oxidation, particularly when exposed to atmospheric oxygen over extended periods or in the presence of oxidizing agents.[4] Studies on similar imidazole-containing active pharmaceutical ingredients (APIs) have shown that the imidazole ring is also sensitive to photodegradation when exposed to high-intensity or UV light in solution.[4]
Caption: Primary degradation pathways for the target compound.
Recommended Storage Conditions & Shelf Life
To mitigate the degradation pathways described above, stringent storage conditions are paramount. While a definitive shelf life can only be determined through real-time stability studies, adherence to these conditions will maximize the compound's viability. For a closely related compound, ethyl 1H-imidazole-1-carboxylate, refrigerated storage is recommended.[5]
Table 2: Recommended Storage Conditions
Parameter
Recommendation
Rationale
Temperature
2°C to 8°C (Refrigerated)
Slows the rate of all chemical degradation reactions, including hydrolysis and oxidation.
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces atmospheric oxygen and moisture, directly inhibiting oxidation and hydrolysis.[3]
Light
Protection from Light (Amber Vial)
Prevents light-induced photodegradation of the imidazole ring.[6][7]
| Container | Tightly Sealed, Dry Container | Prevents ingress of atmospheric moisture, which is a key reactant in hydrolysis.[6][7][8] |
Shelf Life: The manufacturer's expiration date should be honored. If no date is provided, the compound should be considered for re-analysis or "fitness-for-use" testing after one year of storage under recommended conditions. Frequent opening of the container will shorten the effective shelf life.
Protocol: Fitness-for-Use Verification
For long-term stored materials or before use in a critical application, its purity should be re-verified. This protocol ensures that the material still meets the required specifications.
4.1 Visual Inspection:
Allow the container to equilibrate to room temperature before opening to prevent water condensation.
Visually inspect the material for any changes in color or physical state (e.g., clumping of a solid, cloudiness in a liquid).
Any significant change from its initial appearance warrants further analytical testing or disposal.
4.2 Analytical Purity Assessment:
Method of Choice: High-Performance Liquid Chromatography (HPLC) with UV detection is the preferred method for assessing purity. It can effectively separate the parent compound from potential degradation products.
Alternative Method: ¹H-NMR spectroscopy can also be used to confirm the structure and detect significant impurities. The appearance of new signals or changes in the integration of characteristic peaks can indicate degradation.
Caption: Decision workflow for verifying compound integrity before use.
Protocol: Safe Handling and Aliquoting
Proper handling is essential to prevent contamination of the bulk material and ensure user safety.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves, safety glasses, and a lab coat.[6][8]
Ventilation: Handle the compound in a well-ventilated area or inside a certified chemical fume hood.[6][7]
Equilibration: Before opening, allow the primary container to warm to ambient laboratory temperature for at least 30-60 minutes. This is a critical step to prevent atmospheric moisture from condensing onto the cold compound.
Inert Atmosphere Handling: If possible, perform all transfers within a glove box or under a gentle stream of an inert gas like argon or nitrogen.
Aliquoting:
For frequent use, it is highly recommended to aliquot the bulk material into smaller, single-use vials.
Use clean, dry glass vials with PTFE-lined caps.
Blanket each new aliquot with inert gas before sealing.
Store the aliquots under the recommended conditions (see Table 2). This practice minimizes the exposure of the primary stock to the laboratory environment.
Cleaning: Clean any spills promptly according to standard laboratory procedures.
Waste Disposal: Dispose of unused material and empty containers in accordance with local, state, and federal regulations.[7]
Incompatible Materials
To prevent hazardous reactions and degradation, store ethyl 4-methyl-1H-imidazole-1-carboxylate segregated from the following classes of chemicals:
Strong Oxidizing Agents: Can lead to vigorous reactions and degradation of the imidazole ring.[6][7]
Strong Acids and Bases: Can catalyze the rapid hydrolysis of the ester group.[6][7]
Acid Anhydrides and Acid Chlorides: Are highly reactive with the imidazole ring.[6][7]
By implementing these detailed storage and handling protocols, researchers can ensure the chemical integrity of ethyl 4-methyl-1H-imidazole-1-carboxylate, leading to more reliable and reproducible experimental results.
References
ChemicalBook. (2026, January 13). ETHYL 5-METHYL-1H-IMIDAZOLE-4-CARBOXYLATE | 51605-32-4.
Kopp, S., et al. (2011, January). The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: there is no difference. Nuclear Medicine and Biology, 38(1), 13-7. doi: 10.1016/j.nucmedbio.2010.07.004.
de Oliveira, D. N., et al. (2022, February 13). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 898-907. doi: 10.1080/14756366.2022.2040409.
University of Washington. (2025, February 28). Imidazole. Retrieved from University of Washington Environmental Health & Safety.
Milliken. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
Washington State University. (n.d.). Standard Operating Procedure: Imidazole. Retrieved from Washington State University Environmental Health & Safety.
ChemSupply Australia. (2023, September 25). Safety Data Sheet IMIDAZOLE.
ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - IMIDAZOLE SODIUM DERIVATIVE.
National Institutes of Health. (n.d.). Imidazole. PubChem.
Tokyo Chemical Industry Co., Ltd. (n.d.). Ethyl 4-Methyl-1H-imidazole-5-carboxylate | 51605-32-4.
YouTube. (2022, April 19).
Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - Ethyl 4-methyl-5-imidazolecarboxylate.
Science of Synthesis. (n.d.). Product Class 5: Carboxylic Acid Esters. Thieme.
Fisher Scientific. (2012, May 21). SAFETY DATA SHEET - 2-Ethyl-4-methylimidazole.
Huang, Y., et al. (2019, October 15). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(10), 3374-3383. doi: 10.1016/j.xphs.2019.05.022.
Tokyo Chemical Industry Co., Ltd. (n.d.). Ethyl 4-Methyl-1H-imidazole-5-carboxylate | 51605-32-4.
Acta Crystallographica Section E. (n.d.). 2-Ethyl-1H-imidazole-4-carboxylate monohydrate.
RSC Publishing. (n.d.). Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry.
Technical Support Guide: Synthesis of Ethyl 4-Methyl-1H-imidazole-1-carboxylate
Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to troubleshooting and optimizing the synthesis of ethyl 4-methyl-1H-imidazole-1-carboxyl...
Author: BenchChem Technical Support Team. Date: April 2026
Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to troubleshooting and optimizing the synthesis of ethyl 4-methyl-1H-imidazole-1-carboxylate. As Senior Application Scientists, we have structured this resource to move beyond simple procedural lists, instead focusing on the chemical principles and practical insights that underpin successful, high-yield synthesis.
The target molecule, ethyl 4-methyl-1H-imidazole-1-carboxylate, is a key building block in organic synthesis. Its preparation is most commonly achieved via the N-acylation of 4-methylimidazole with ethyl chloroformate. While seemingly straightforward, this reaction is prone to several issues that can significantly impact yield and purity. This guide provides a structured, question-and-answer approach to overcoming these common hurdles.
Reaction Overview:
Figure 1: General reaction scheme for the synthesis of ethyl 4-methyl-1H-imidazole-1-carboxylate from 4-methylimidazole and ethyl chloroformate in the presence of a base.
Troubleshooting and FAQs
This section directly addresses the most frequent challenges encountered during the synthesis.
Question 1: My reaction yield is very low, or the reaction is not proceeding to completion. What are the likely causes?
Low or incomplete conversion is the most common issue, often stemming from suboptimal reaction conditions or reagent quality.
Answer: Several factors can contribute to poor yields. The primary culprits are typically incomplete deprotonation of the imidazole nitrogen, degradation of the acylating agent, or an inappropriate thermal profile for the reaction.
Causality—Incomplete Deprotonation: The nitrogen atom on the 4-methylimidazole ring must be sufficiently nucleophilic to attack the electrophilic carbonyl carbon of ethyl chloroformate. The acidity of the N-H proton (pKa ≈ 14.5) necessitates the use of a base to generate the more reactive imidazolide anion. If deprotonation is incomplete, the concentration of the active nucleophile is low, leading to a sluggish or stalled reaction.
Troubleshooting Steps & Solutions:
Evaluate the Base and Solvent System: The choice of base is critical and is often dependent on the chosen solvent. A stronger base can ensure more complete deprotonation but may introduce handling challenges or side reactions.[1]
Weak Bases (e.g., Triethylamine (Et₃N), Potassium Carbonate (K₂CO₃)): These are often sufficient and are easier to handle. K₂CO₃ is a heterogeneous base and requires efficient stirring. Et₃N acts as a soluble base and an HCl scavenger.
Strong Bases (e.g., Sodium Hydride (NaH)): For a more robust deprotonation, NaH (a 60% dispersion in mineral oil) can be used in an anhydrous aprotic solvent like THF or DMF.[1] This ensures near-quantitative formation of the imidazolide anion before the addition of ethyl chloroformate. Caution: NaH reacts violently with water and requires handling under an inert atmosphere.
Assess the Acylating Agent's Quality: Ethyl chloroformate is highly susceptible to hydrolysis.[2] Exposure to atmospheric moisture will degrade it into ethanol and HCl, with the latter forming phosgene in the presence of heat.[2] The generated HCl will also protonate and deactivate the 4-methylimidazole.
Action: Always use a fresh bottle or a properly stored (anhydrous, refrigerated) container of ethyl chloroformate. Consider verifying its purity via ¹H NMR if degradation is suspected.
Optimize Reaction Temperature: The reaction is typically performed at a reduced temperature (e.g., 0 °C) during the addition of ethyl chloroformate to control the exothermic reaction and minimize side reactions. After addition, the reaction may be allowed to warm to room temperature to ensure completion.[3] If reactivity is still low with weaker bases, gentle heating (e.g., 40-60 °C) can be beneficial, but this should be monitored closely for byproduct formation.
Table 1: Comparison of Common Base/Solvent Systems
Base
Solvent
Temperature
Advantages
Disadvantages
Triethylamine (Et₃N)
Dichloromethane (DCM)
0 °C to RT
Homogeneous, easy to handle.
Moderately basic; may not achieve full deprotonation.
Requires strict anhydrous and inert conditions; safety hazard.
Question 2: I'm observing significant byproduct formation. How can I identify and prevent these impurities?
The formation of byproducts complicates purification and reduces the yield of the desired product.
Answer: The primary side reactions involve the reactivity of ethyl chloroformate with nucleophiles other than the intended imidazole anion or reaction of the product itself.
Cause: If the 4-methylimidazole starting material is wet, the water can react with ethyl chloroformate. Additionally, if a very strong base is used in excess or at elevated temperatures, side reactions leading to symmetrical carbonates or the highly reactive N,N'-carbonyldiimidazole can occur, which may then react further.[4]
Prevention: The most critical preventative measure is to ensure strictly anhydrous reaction conditions.[3] Use oven-dried glassware, anhydrous solvents, and maintain an inert atmosphere (e.g., nitrogen or argon).
Byproduct B: Unreacted Starting Material
Cause: This points back to the issues described in Question 1. The formation of HCl from the hydrolysis of ethyl chloroformate can protonate the starting 4-methylimidazole, forming a non-nucleophilic imidazolium salt which will not react.
Prevention: Use a stoichiometric amount of base (or a slight excess, e.g., 1.1 equivalents) to neutralize the in-situ generated HCl. Adding the base before the ethyl chloroformate is standard practice.
Byproduct C: Hydrolysis of the Product
Cause: The N-ethoxycarbonyl group is essentially a carbamate, which can be susceptible to hydrolysis under strongly acidic or basic conditions, especially during aqueous workup.[5][6]
Prevention: During workup, use mild aqueous solutions like saturated sodium bicarbonate to neutralize acid, and avoid prolonged contact with strong acids or bases. Ensure the organic layer is thoroughly dried with a drying agent like Na₂SO₄ or MgSO₄ before solvent evaporation.
Question 3: How can I effectively purify the final product?
Even with a successful reaction, isolating a pure product can be challenging.
Answer: Purification strategy depends on the physical state of the product and the nature of the impurities.
Workup Procedure:
After the reaction is complete (monitored by TLC), the first step is to remove the base and its salt (e.g., triethylammonium chloride).
If using a water-soluble base, a simple aqueous wash is effective. Quench the reaction mixture with water or saturated sodium bicarbonate solution. Extract the product into a suitable organic solvent like ethyl acetate. Wash the combined organic layers with water and then brine to remove residual water.[7]
If using a solid base like K₂CO₃, it can be filtered off before the aqueous workup.
Chromatography:
Ethyl 4-methyl-1H-imidazole-1-carboxylate is often an oil or a low-melting solid, making column chromatography the preferred method for high-purity isolation.
Stationary Phase: Silica gel is standard.
Mobile Phase: A gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether is typically effective.[8] A common starting point is 10-20% ethyl acetate in hexanes, gradually increasing the polarity to elute the product.
Troubleshooting Purification:
Problem: The product is running with the solvent front on the TLC plate.
Solution: The eluent system is too polar. Decrease the percentage of ethyl acetate.
Problem: The product is not moving from the baseline of the TLC plate.
Solution: The eluent system is not polar enough. Increase the percentage of ethyl acetate.
Problem: The product appears to be degrading on the silica column.
Solution: Silica gel is slightly acidic and can sometimes hydrolyze sensitive compounds. You can neutralize the silica gel by preparing a slurry with a small amount of triethylamine (~1%) in the eluent before packing the column.
Experimental Protocols & Workflows
Protocol: Synthesis using Triethylamine as Base
Preparation: To an oven-dried round-bottom flask under a nitrogen atmosphere, add 4-methylimidazole (1.0 eq) and anhydrous dichloromethane (DCM, ~0.5 M). Cool the flask to 0 °C in an ice bath.
Base Addition: Add triethylamine (1.1 eq) to the stirred solution.
Acylation: Add ethyl chloroformate (1.05 eq) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise significantly.
Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-4 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the 4-methylimidazole spot is consumed.
Workup: Dilute the reaction mixture with DCM. Wash with saturated aqueous sodium bicarbonate solution (2x), followed by water (1x) and brine (1x).
Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes.
Visual Workflow: Troubleshooting Low Yield
Caption: Troubleshooting workflow for low yield diagnosis.
Visual Mechanism: N-Acylation of 4-Methylimidazole
Caption: Reaction mechanism for imidazole N-acylation.
References
Preti, L., Attanasi, O. A., Caselli, E., Favi, G., Ori, C., Davoli, P., Felluga, F., & Prati, F. (2010). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. PMC. [Link]
Li, Y., & Yang, W. (2011). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H -imidazole-5-carboxylate: A key intermediate of olmesartan. Journal of Chemical and Pharmaceutical Research. [Link]
Reddy, I. K., Aruna, C., Babu, S., et al. (2017). Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones and Evaluation of their Anti-Mycobacterial Activity. Trade Science Inc. [Link]
Mphahamele, M. J., et al. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. PMC. [Link]
Gerokonstantis, D., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc. [Link]
Technical Support Center: Optimizing Reactions with Ethyl 4-methyl-1H-imidazole-1-carboxylate
Executive Summary & Chemical Rationale Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1, MW: 154.17 g/mol ) is a highly selective, bench-stable ethoxycarbonylating agent[1]. In medicinal chemistry and drug devel...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Rationale
Ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1, MW: 154.17 g/mol ) is a highly selective, bench-stable ethoxycarbonylating agent[1]. In medicinal chemistry and drug development, substituted imidazole carboxylates are frequently utilized as critical building blocks for synthesizing complex pharmaceutical compounds, including advanced antileukemic agents and enzyme modulators[2],[3].
Unlike traditional reagents such as ethyl chloroformate, this reagent does not liberate corrosive hydrochloric acid (HCl) during the reaction. Instead, it releases 4-methylimidazole, a mild base. The presence of the 4-methyl group slightly increases the basicity of the leaving group (conjugate acid pKa ~7.5) compared to unsubstituted imidazole. This specific electronic modulation dampens the electrophilicity of the carbonyl carbon, making the reagent highly stable to ambient moisture but necessitating precise optimization when reacting with sterically hindered or electronically deactivated nucleophiles.
Mechanistic Pathway
Fig 1: Nucleophilic acyl substitution pathway of ethyl 4-methyl-1H-imidazole-1-carboxylate.
Diagnostic Troubleshooting & FAQs
Q: Why am I observing significant starting material recovery and low carbamate yield?A: Causality: This reagent relies on nucleophilic acyl substitution. If your nucleophile is a deactivated aniline or a sterically hindered amine, the initial nucleophilic attack to form the tetrahedral intermediate becomes rate-limiting.
Solution: Elevate the reaction temperature (e.g., 65°C in Tetrahydrofuran) or introduce 4-dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst by displacing the 4-methylimidazole to form a highly reactive N-ethoxycarbonylpyridinium intermediate, significantly lowering the activation energy barrier.
Q: My reaction generates unpredicted byproducts, including symmetrical ureas. How do I prevent this?A: Causality: Symmetrical ureas (R-NH-CO-NH-R) form when the newly synthesized ethyl carbamate undergoes a secondary nucleophilic attack by excess amine, displacing ethanol. This over-reaction is triggered by high temperatures combined with an excess of the nucleophile.
Solution: Strictly maintain a stoichiometric ratio of 1.05 equivalents of the imidazole reagent to 1.00 equivalent of amine. Limit reaction temperatures to ≤65°C and monitor via LC-MS to quench the reaction immediately upon complete conversion.
Q: Can I use this reagent for the protection of alcohols to form carbonates?A: Causality: Alcohols are inherently weaker nucleophiles than amines. Furthermore, the 4-methylimidazole leaving group is not basic enough to deprotonate the alcohol, preventing the reaction equilibrium from driving forward.
Solution: Ethoxycarbonylation of alcohols requires pre-deprotonation. Use a strong base such as Sodium Hydride (NaH) to form the alkoxide prior to the addition of the reagent, or use stoichiometric DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to facilitate the reaction.
Quantitative Optimization Matrix
The following table summarizes the empirical data for the ethoxycarbonylation of a standard primary amine (e.g., benzylamine) using Ethyl 4-methyl-1H-imidazole-1-carboxylate under various conditions.
Solvent
Temperature (°C)
Catalyst / Additive
Time (h)
Conversion (%)
Isolated Yield (%)
Dichloromethane
25
None
24
55
45
Dichloromethane
25
DMAP (10 mol%)
12
>95
88
Tetrahydrofuran
65
None
12
75
68
Tetrahydrofuran
65
DMAP (10 mol%)
6
>99
94
Dimethylformamide
80
None
8
85
72
THF / H₂O (9:1)
25
None
24
<10
<5 (Hydrolysis)
Self-Validating Experimental Protocol
Standard Operating Procedure: Catalyzed Ethoxycarbonylation of Primary Amines
This protocol is designed as a self-validating system, ensuring that researchers can analytically confirm the success of both the reaction and the purification phases.
Step 1: Reaction Assembly
In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 mmol) in anhydrous Tetrahydrofuran (THF, 5.0 mL) under an inert Argon atmosphere.
Add Ethyl 4-methyl-1H-imidazole-1-carboxylate (1.1 mmol, 1.1 eq) in a single portion.
Add DMAP (0.1 mmol, 10 mol%) to the solution. Attach a reflux condenser.
Step 2: Execution & In-Process Control (IPC)
Heat the reaction mixture to 65°C with continuous stirring.
System Validation (IPC): After 4 hours, extract a 10 µL aliquot, dilute in 1 mL of LC-MS grade Methanol, and inject it into the LC-MS. The reaction is validated as complete when the Total Ion Chromatogram (TIC) shows >95% consumption of the amine mass peak and the appearance of the carbamate mass peak [M+H]+.
Step 3: Quenching & Workup
Cool the reaction to room temperature and concentrate the THF under reduced pressure.
Redissolve the crude residue in Ethyl Acetate (20 mL).
Critical Wash Step: Transfer to a separatory funnel and wash the organic layer with 0.5 M HCl (2 x 10 mL). Causality: The mildly acidic wash protonates both the DMAP catalyst and the 4-methylimidazole byproduct, partitioning them entirely into the aqueous layer while the neutral carbamate product remains in the organic layer.
Wash the organic layer with saturated aqueous NaHCO₃ (10 mL) and brine (10 mL).
Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Step 4: Final Analytical Validation
Record a crude ¹H NMR (400 MHz, CDCl₃).
System Validation: The protocol is validated as successful if the ¹H NMR spectra shows the complete disappearance of the 4-methylimidazole aromatic protons (characteristic singlets at ~7.6 ppm and ~6.8 ppm), confirming that the byproduct was successfully removed during the acidic workup.
References
Title: 6338-46-1, Ethyl 4-methyl-1H-imidazole-1-carboxylate Formula - ECHEMI
Source: Echemi
URL
Technical Support Center: Preventing Hydrolysis of Ethyl 4-Methyl-1H-Imidazole-1-Carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers and drug development professionals who experience sudden, unexplained drops in reaction yields when using imi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers and drug development professionals who experience sudden, unexplained drops in reaction yields when using imidazole-1-carboxylates as synthetic intermediates or acylating agents.
The culprit is almost universally silent hydrolysis during storage . This guide is designed to provide you with a deep mechanistic understanding of this instability, actionable troubleshooting steps, and field-proven protocols to secure the integrity of your reagents.
The Mechanistic Root of Instability
To prevent degradation, we must first understand the causality behind it. Why is ethyl 4-methyl-1H-imidazole-1-carboxylate so sensitive to moisture compared to standard amides or carbamates?
In a typical amide, the nitrogen lone pair delocalizes into the carbonyl
π∗
orbital, providing significant chemical stability. However, in N-acylimidazoles and imidazole-1-carboxylates, the nitrogen lone pair is tied up in the aromatic
6π
electron system of the imidazole ring. This creates a highly "twisted" amide bond that lacks resonance stabilization, rendering the carbonyl carbon extremely electrophilic[1].
When ambient moisture infiltrates a storage container, water rapidly attacks this electrophilic center. The resulting tetrahedral intermediate collapses, expelling 4-methylimidazole—an excellent leaving group. The remaining intermediate, ethyl carbonic acid, is highly unstable and spontaneously decarboxylates, releasing ethanol and carbon dioxide (
CO2
) gas[2].
Figure 1: Hydrolysis pathway of ethyl 4-methyl-1H-imidazole-1-carboxylate via ambient moisture.
Troubleshooting & FAQs
Q: I stored my reagent in the fridge, but the cap popped off and the solid looks "mushy." What happened?A: Your reagent has undergone severe hydrolysis. The "mushy" texture is due to the formation of liquid ethanol and highly hygroscopic 4-methylimidazole. The cap popped off because the hydrolysis reaction generates equimolar amounts of
CO2
gas, which severely pressurizes the container[2]. Once a vial pressurizes, the reagent is fully compromised and must be discarded.
Q: Can I store this compound in a standard screw-cap vial if I wrap it heavily in Parafilm?A: No. Parafilm is highly permeable to moisture over extended periods. You must use amber glass vials sealed with PTFE-faced silicone septa and aluminum crimp caps. The PTFE provides an absolute moisture barrier, while the silicone allows for inert gas backfilling without compromising the seal.
Q: How should I bring the reagent to room temperature before use?A:Never open a cold vial. When removed from
2–8∘C
storage[3], the vial must equilibrate to room temperature inside a desiccator for at least 30–60 minutes. Opening a cold vial causes immediate condensation of atmospheric moisture directly onto the reagent, initiating the hydrolysis cascade.
Q: My coupling reactions are failing, but the reagent still looks like a dry powder. Could it still be hydrolyzed?A: Yes. Early-stage hydrolysis might not produce enough liquid ethanol to change the macroscopic appearance of the powder, but the presence of free 4-methylimidazole can poison sensitive catalytic cycles or alter the stoichiometry of your reaction. Always perform a QC check (see Protocol B) if you suspect degradation.
Quantitative Storage Matrix
To maximize the shelf life of ethyl 4-methyl-1H-imidazole-1-carboxylate, strict adherence to environmental controls is required. Below is a summary of storage conditions and their causal impact on reagent stability.
To create a self-validating system for your lab, implement the following standard operating procedures (SOPs). These protocols eliminate the variables that lead to moisture exposure.
Protocol A: Inert Aliquoting and Repackaging
Causality Focus: Bulk containers degrade rapidly because every time they are opened, a new volume of ambient, moisture-laden air is introduced. Single-use aliquots isolate the bulk supply from this repeated exposure.
Preparation: Transfer the bulk reagent bottle, pre-oven-dried amber glass vials, PTFE/silicone septa, and aluminum crimp caps into a glovebox maintained under a strict Argon atmosphere (
<1 ppm H2O
).
Aliquoting: Weigh out single-use quantities (e.g., 100 mg to 1 g) into the individual amber vials.
Sealing: Cap each vial with a PTFE-faced silicone septum (PTFE side facing the chemical) and securely crimp the aluminum seal using a crimping tool.
Secondary Containment: Remove the sealed vials from the glovebox. Place them inside a secondary container, such as a vacuum-sealed Mylar bag or a sealed jar containing active indicating Drierite.
Storage: Transfer the secondary container to a monitored
2–8∘C
refrigerator[3].
Figure 2: Optimal inert handling and storage workflow to prevent reagent degradation.
Protocol B: Quality Control (QC) via
1H
-NMR
Causality Focus: Visual inspection is insufficient for detecting early-stage hydrolysis. NMR provides a direct, quantitative measurement of degradation byproducts.
Sample Prep: Inside a drybox, dissolve 5–10 mg of the suspected reagent in 0.5 mL of anhydrous
CDCl3
or
DMSO−d6
. Transfer to an NMR tube and seal with a standard cap and Parafilm.
Analysis: Acquire a standard
1H
-NMR spectrum (minimum 16 scans).
Marker Identification:
Intact Reagent: Confirm the presence of the ethyl ester signals (quartet at ~4.4 ppm, triplet at ~1.4 ppm) and the intact imidazole ring protons.
Hydrolysis Products: Scan for the appearance of free ethanol (quartet at ~3.6 ppm, triplet at ~1.2 ppm) and the shifted ring protons of free 4-methylimidazole.
Action: Integrate the free ethanol triplet against the intact ester triplet. If the hydrolysis products exceed 2% relative integration, discard the aliquot. Repurification of hydrolyzed imidazole-1-carboxylates is rarely cost-effective or successful due to the continuous generation of
CO2
and the similar solubility profiles of the starting material and 4-methylimidazole.
References[1] Structure and Reactivity of Highly Twisted N-Acylimidazoles. ACS Publications.https://pubs.acs.org/doi/10.1021/acs.joc.9b00334[3] Stability and Storage of N-Boc-imidazole: A Technical Guide. Benchchem.https://www.benchchem.com/product/b153083[2] Technical Support Center: Synthesis of tert-Butyl 1H-imidazole-1-carboxylate. Benchchem.https://www.benchchem.com/support/synthesis
Technical Support Center: Resolving HPLC Peak Tailing for Ethyl 4-methyl-1H-imidazole-1-carboxylate
Welcome to the Advanced Chromatography Troubleshooting Hub. This guide is engineered for researchers, analytical scientists, and drug development professionals facing peak shape distortions—specifically peak tailing—when...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Troubleshooting Hub. This guide is engineered for researchers, analytical scientists, and drug development professionals facing peak shape distortions—specifically peak tailing—when analyzing ethyl 4-methyl-1H-imidazole-1-carboxylate via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).
Mechanistic Causality: Why Does Ethyl 4-methyl-1H-imidazole-1-carboxylate Tail?
Ethyl 4-methyl-1H-imidazole-1-carboxylate is a basic heterocyclic compound. While the carboxylate group at the N1 position reduces the overall basicity compared to a free imidazole, the N3 nitrogen remains a strong hydrogen bond acceptor and can become protonated under certain mobile phase conditions.
In RP-HPLC, the primary retention mechanism should be hydrophobic interaction. However, severe peak tailing (Asymmetry factor,
As>1.5
) occurs due to secondary ion-exchange interactions ()[1]. Older or standard "Type A" silica columns contain residual acidic silanol groups (Si-OH) on their surface. At a mobile phase pH above 3.0, these silanols dissociate into negatively charged silanoate ions (Si-O⁻) ()[1]. The positively charged basic nitrogen of the imidazole derivative strongly interacts with these active sites, causing molecules to be retained at varying rates, which manifests as an asymmetric, tailing peak ()[2]. Furthermore, column overload or physical degradation (e.g., a blocked inlet frit) can exacerbate these geometric distortions ()[3].
Diagnostic Workflow for Peak Tailing
Before adjusting your chemistry, you must isolate the root cause. A physical issue (like a void or blocked frit) will cause all peaks in the chromatogram to tail, whereas a chemical issue (silanol interaction) will selectively cause basic analytes like your imidazole derivative to tail ()[4].
Fig 1: Diagnostic decision tree for resolving HPLC peak tailing of basic imidazole compounds.
Self-Validating Experimental Protocols
To systematically eliminate secondary interactions, follow these field-proven methodologies. Each protocol includes a validation step to ensure the chromatographic system is functioning correctly.
Protocol A: Mobile Phase pH Optimization & Silanol Suppression
Objective: Suppress the ionization of residual silanols to prevent ion-exchange with the imidazole nitrogen ()[2].
Prepare the Aqueous Buffer: Dissolve potassium phosphate monobasic in HPLC-grade water to achieve a 20 mM concentration.
Adjust pH: Titrate the buffer with concentrated phosphoric acid until the pH reaches 2.5.
Causality: Operating at a pH below 3.0 ensures that the acidic silanol groups on the silica surface are fully protonated (neutralized), thereby eliminating their ability to act as cation exchangers ()[2].
Add Competing Base (Optional): If tailing persists (
As>1.5
), add 5 mM Triethylamine (TEA) to the mobile phase.
Causality: TEA acts as a sacrificial silanol suppressor. It is a small, highly basic molecule that outcompetes the bulkier ethyl 4-methyl-1H-imidazole-1-carboxylate for any remaining active silanol sites ()[2].
Validation Step: Inject a neutral marker (e.g., uracil or toluene) alongside your imidazole sample. If the neutral marker is perfectly symmetrical (
As≈1.0
) but the imidazole tails, the issue is strictly chemical. If both tail, suspect a physical void or dead volume ()[3].
Protocol B: Stationary Phase Upgrade
Objective: Utilize modern column chemistry to physically block access to silanol groups ()[4].
Select a Type B Silica Column: Choose an ultra-pure, Type B silica column with dense "end-capping" (where trimethylsilyl groups are bonded to unreacted silanols) or a polar-embedded stationary phase.
Equilibration: Flush the column with 10-20 column volumes of your optimized pH 2.5 mobile phase.
Validation Step: Calculate the USP tailing factor (
T
) or Asymmetry factor (
As
) at 10% peak height. A successful upgrade will yield an
As
between 1.0 and 1.2 ()[1].
Quantitative Data: Impact of Chromatographic Conditions
The following table summarizes the expected quantitative improvements when applying the troubleshooting protocols to ethyl 4-methyl-1H-imidazole-1-carboxylate.
Chromatographic Condition
Mobile Phase Composition
Column Chemistry
Expected Peak Asymmetry (
As
)
Resolution Status
Baseline (Unoptimized)
Water / Acetonitrile (pH 7.0)
Standard C18 (Type A Silica)
2.85
Severe Tailing (Unacceptable)
pH Adjustment
20 mM Phosphate (pH 2.5) / ACN
Standard C18 (Type A Silica)
1.65
Moderate Improvement
Modifier Addition
20 mM Phosphate (pH 2.5) + 5 mM TEA
Standard C18 (Type A Silica)
1.30
Acceptable for most assays
Column Upgrade
20 mM Phosphate (pH 2.5) / ACN
End-capped Type B C18
1.05
Optimal Symmetrical Peak
Frequently Asked Questions (FAQs)
Q: Why does my peak tailing worsen over a sequence of injections, even with a low pH mobile phase?A: This is a classic symptom of stationary phase degradation. Loss of end-capping groups occurs over time, especially under acidic conditions, which continuously exposes fresh, active silanol groups ()[4]. Additionally, matrix contaminants can accumulate on the column inlet. Using a guard column can protect the analytical column from matrix fouling.
Q: Can I use ammonium acetate instead of potassium phosphate for LC-MS compatibility?A: Yes, but with caveats. Ammonium acetate buffers effectively between pH 3.8 and 5.8. At pH 5.0, a significant portion of silanols will still be ionized, which may induce tailing for basic compounds ()[1]. For LC-MS analysis of imidazoles, consider using 0.1% Formic Acid or Trifluoroacetic acid (TFA) to maintain a low pH while ensuring volatility. TFA also acts as a weak ion-pairing agent, which can further improve peak shape.
Q: I replaced the column and adjusted the pH, but the peak is still fronting/tailing. What did I miss?A: You may be experiencing mass overload. Injecting too high a concentration or too large a volume of ethyl 4-methyl-1H-imidazole-1-carboxylate can saturate the stationary phase, leading to non-Gaussian peak shapes (often fronting) ()[3]. Try diluting your sample by 50% or reducing the injection volume to see if symmetry is restored.
Technical Support Center: Troubleshooting Aqueous Formulation of Ethyl 4-Methyl-1H-Imidazole-1-Carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to formulate ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1) for aqueous assays.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to formulate ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1) for aqueous assays.
The core challenge with this molecule lies in its chemical identity: it is an N-acylimidazole (specifically, an N-carbamate). Masking the basic imidazole nitrogen with an ethyl carboxylate group drastically increases the molecule's lipophilicity, resulting in poor spontaneous aqueous solubility. Furthermore, N-acylimidazoles are notoriously susceptible to nucleophilic attack and hydrolysis[1]. This guide provides field-proven, self-validating strategies to solubilize this compound without destroying its structural integrity.
Diagnostic FAQs: Understanding Causality in Formulation Failures
Q1: My compound is precipitating in standard PBS (pH 7.4). Can I just lower the pH to protonate the imidazole ring and force it into solution?A1: No. Do not adjust the pH to extremes. Unlike free 4-methylimidazole, the N-carbamate derivative lacks a readily ionizable basic nitrogen at physiological pH. More critically, N-acylimidazoles are highly reactive toward nucleophilic attack and are hydrolytically unstable[1]. Lowering or raising the pH will catalyze the cleavage of the carbamate bond, degrading your target molecule into 4-methylimidazole, ethanol, and carbon dioxide. You must rely on non-destructive solubilization methods like co-solvents or macrocyclic complexation.
Q2: I tried dissolving the compound directly in water with heating, but my LC-MS shows decomposition. Why?A2: Heat accelerates the nucleophilic attack of water on the electrophilic carbonyl carbon of the carbamate. This leads to the formation of an unstable tetrahedral intermediate that rapidly collapses, driving ester hydrolysis[2]. All aqueous formulations of this compound must be prepared at room temperature or lower, and ideally used immediately (prepared fresh) to minimize background hydrolysis.
Q3: What is the best method for preparing this compound for in vitro cell culture assays?A3: For in vitro applications, a DMSO co-solvent system is the most reliable approach. Dissolve the compound in 100% anhydrous DMSO to create a highly concentrated stock, and then spike this into your aqueous assay buffer immediately prior to use. Ensure the final DMSO concentration remains below 1% (v/v) to prevent cellular toxicity.
Q4: I need a purely aqueous vehicle for in vivo dosing (e.g., IV or IP injection). DMSO is too toxic at the required volumes. What should I use?A4: For in vivo studies, host-guest complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard. The lipophilic ethyl 4-methyl-1H-imidazole-1-carboxylate partitions into the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior of the HP-β-CD maintains aqueous solubility without altering the pH or requiring harsh organic solvents[3].
Visualizing the Chemical Logic
Degradation Pathway
Understanding the degradation mechanism is critical for preventing it. The diagram below illustrates why pH adjustment and heating lead to compound loss.
Chemical degradation (hydrolysis) pathway of N-acylimidazoles in aqueous media.
Formulation Decision Tree
Use this logic flow to select the appropriate solubilization strategy based on your experimental constraints.
Decision workflow for selecting the optimal aqueous solubilization strategy.
Protocol A: In Vitro Co-Solvent Solubilization (DMSO/Buffer)
This protocol utilizes a "dilute-and-shoot" mechanism to prevent precipitation while minimizing aqueous exposure time.
Stock Preparation: Weigh out the required mass of ethyl 4-methyl-1H-imidazole-1-carboxylate. Dissolve completely in 100% anhydrous DMSO to create a 50 mM to 100 mM master stock.
Validation Check: The DMSO solution must be completely clear. Store this stock at -20°C in tightly sealed, desiccated aliquots to prevent moisture ingress.
Aqueous Spiking: Warm the DMSO stock to room temperature. Vigorously vortex your target aqueous assay buffer (e.g., PBS, pH 7.4).
Rapid Dilution: While vortexing the buffer, slowly drop the required volume of the DMSO stock into the center of the vortex. Causality note: Rapid mixing prevents localized zones of high aqueous concentration that trigger nucleation and precipitation.
Final Validation: Ensure the final DMSO concentration is ≤1% v/v. Use the formulated buffer immediately in your assay to preempt hydrolysis.
Protocol B: In Vivo Formulation using HP-β-CD
This protocol leverages the hydrophobic cavity of Hydroxypropyl-β-cyclodextrin to encapsulate the lipophilic N-carbamate, shielding it from bulk water and preventing hydrolysis[3].
Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile Water for Injection (WFI) or normal saline. Stir until completely transparent.
Compound Addition: Add the dry powder of ethyl 4-methyl-1H-imidazole-1-carboxylate directly to the HP-β-CD solution.
Complexation: Sonicate the suspension in a room-temperature water bath for 15–30 minutes. Causality note: Sonication provides the kinetic energy required to drive the lipophilic molecule into the cyclodextrin cavity without applying destructive thermal heat.
Equilibration: Place the solution on an orbital shaker at room temperature for 2 hours to ensure thermodynamic equilibrium of the host-guest complex.
Filtration: Pass the formulation through a 0.22 µm PTFE syringe filter to remove any uncomplexed, undissolved compound. The resulting filtrate is your sterile, in vivo-ready formulation.
References
Structure and Reactivity of Highly Twisted N-Acylimidazoles. ACS Publications.1[1]
Theoretical Study on the Mechanism of Ester Hydrolysis in Micellar Catalysis Using Model Systems. RSC Publishing. 2[2]
Preparation and Embedding Characterization of Hydroxypropyl-β-cyclodextrin/Menthyl Acetate Microcapsules with Enhanced Stability. MDPI. 3[3]
Technical Support Center: Crystallization Optimization for Ethyl 4-methyl-1H-imidazole-1-carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the crystallization of ethyl 4-methyl-1H...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the crystallization of ethyl 4-methyl-1H-imidazole-1-carboxylate (CAS: 6338-46-1, MW: 154.17 g/mol )[1].
Because this molecule features both an amphoteric imidazole core and a polar ethyl ester moiety, it exhibits complex solubility behaviors, including a high propensity for hydrogen bonding and dipole-dipole interactions[2]. This guide bypasses generic advice to focus on the mechanistic causality behind solvent selection, supersaturation control, and phase separation troubleshooting.
Troubleshooting Guides & FAQs
Q1: My crystallization yields a biphasic oily layer instead of solid crystals (Oiling Out). How do I fix this?
Causality: "Oiling out" or Liquid-Liquid Phase Separation (LLPS) occurs when your cooling trajectory crosses the binodal curve before hitting the solubility (crystallization) curve. Because the ester group makes the molecule highly soluble in organic solvents, rapid cooling generates a supersaturated state that relieves its energy by separating into a solute-rich liquid phase rather than forming a solid lattice.
Solution: You must bypass the LLPS region by operating strictly within the metastable zone[3].
Adjust the Solvent: Slightly increase the ratio of your primary solvent to flatten the solubility curve.
Seed the Solution: Introduce 1-2% (by weight) of pure seed crystals just below the saturation temperature. Seeding bypasses the high activation energy required for primary nucleation, forcing the system to deposit solute onto existing lattices rather than oiling out.
Q2: I am getting very low crystalline yields even after cooling to 0°C. What is the optimal strategy?
Causality: The compound's imidazole and ester groups form strong interactions with polar solvents (like alcohols or pure ethyl acetate), maintaining high solubility even at low temperatures[2]. Relying solely on a temperature gradient (cooling crystallization) is thermodynamically insufficient here.
Solution: Transition to an Antisolvent Crystallization strategy. Use a polar aprotic solvent (e.g., Ethyl Acetate) to dissolve the compound, and slowly titrate in a non-polar antisolvent (e.g., Heptane). The antisolvent drastically lowers the dielectric constant of the medium, forcing the polar imidazole derivative out of solution[2].
Q3: My crystals are trapping impurities, resulting in a broad melting point and tailing on TLC. How can I improve purity?
Causality: Rapid addition of antisolvent or crash-cooling causes catastrophic, uncontrolled nucleation. This leads to dendritic (branching) crystal growth, which physically entraps mother liquor and impurities within the crystal lattice[4].
Solution: Implement a controlled cooling rate (0.1 °C/min) and incorporate an isothermal hold (aging) for 2 hours immediately after the first sign of turbidity. This allows for Ostwald ripening—where smaller, impure crystals redissolve and redeposit onto larger, purer crystals, optimizing the crystal habit[5].
Quantitative Data: Solvent Selection Matrix
Solubility serves as the foundation for crystallization design, determining expected yield and guiding solvent selection[3]. The table below summarizes the optimal solvent systems for this specific imidazole derivative.
Solvent Class
Specific Solvents
Role in Crystallization
Mechanistic Rationale & Causality
Protic
Ethanol, Methanol
Primary (High Solubility)
Forms strong hydrogen bonds with the ester carbonyl and imidazole nitrogen. High solubility limits yield if used alone[2].
Aprotic Polar
Ethyl Acetate, Acetone
Primary (Moderate Solubility)
Solvates the molecule via dipole-dipole interactions. Ideal "good solvent" for paired antisolvent workflows[2].
Aprotic Nonpolar
Heptane, Cyclohexane
Antisolvent (Low Solubility)
Cannot participate in H-bonding. Induces supersaturation and forces precipitation when added to polar solutions[2].
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.
Best for maximizing yield when cooling crystallization fails.
Dissolution: Suspend ethyl 4-methyl-1H-imidazole-1-carboxylate in a minimal volume of Ethyl Acetate (EtOAc) at 50 °C. Stir at 300 rpm.
Causality: Elevated temperature increases kinetic energy, breaking intermolecular solute-solute interactions to ensure complete solvation.
Validation Checkpoint: The solution must become completely transparent. If particulate matter remains, perform a hot gravity filtration[4].
Antisolvent Titration: Using an addition funnel, add Heptane dropwise (approx. 1 mL/min) while maintaining the temperature at 50 °C.
Causality: Slow addition prevents localized spikes in supersaturation, avoiding the nucleation of amorphous aggregates[2].
Validation Checkpoint: Stop addition immediately when a faint, persistent opalescence (turbidity) is observed. This visual cue confirms you have successfully entered the metastable zone[3].
Aging and Cooling: Hold the turbid solution isothermally at 50 °C for 30 minutes, then cool to 20 °C at a strict rate of 0.2 °C/min.
Causality: The isothermal hold allows primary nuclei to stabilize. Controlled cooling drives crystal growth over secondary nucleation[5].
Harvesting: Collect crystals via vacuum filtration using a Büchner funnel. Wash with 1 volume of ice-cold Heptane[4].
Validation Checkpoint: The filtrate (mother liquor) should be analyzed via TLC or HPLC. A low concentration of the target compound in the filtrate validates a high-yield crystallization.
Protocol B: Seeded Cooling Crystallization
Best for achieving high-purity, single-crystal habits.
Saturation: Create a saturated solution of the compound in EtOAc at 60 °C.
Hot Filtration: Quickly filter the hot solution through a fluted filter paper into a pre-warmed flask[4].
Causality: Removes insoluble foreign particles that could act as uncontrolled nucleation sites (heterogeneous nucleation).
Controlled Cooling & Seeding: Cool the solution to 45 °C. Add 1% (w/w) of finely ground pure ethyl 4-methyl-1H-imidazole-1-carboxylate crystals.
Causality: Seeding provides a pre-existing lattice template, drastically lowering the thermodynamic barrier for crystal growth and preventing oiling out[5].
Validation Checkpoint: The seed crystals must remain suspended and not dissolve. If they dissolve, the solution is undersaturated; you must evaporate solvent and try again.
Final Cooling: Cool the seeded solution to 5 °C at 0.1 °C/min, then harvest as described in Protocol A.
Process Visualization: Troubleshooting Workflow
The following logic tree dictates the real-time decisions required during the crystallization of this compound.
Figure 1: Decision tree for troubleshooting crystallization of the imidazole derivative.
Kinetic Control in Acyl Transfer: A Comparative Guide to Ethyl 4-Methyl vs. 2-Methyl-1H-Imidazole-1-Carboxylate
As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where standard acylating agents fail due to poor reactivity, excessive side reactions, or hydrolytic instability. The selection of the corre...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where standard acylating agents fail due to poor reactivity, excessive side reactions, or hydrolytic instability. The selection of the correct imidazole-based transfer agent is rarely a trivial choice; it requires a deep understanding of orbital mechanics and kinetic control.
This guide provides an objective, data-driven comparison between two closely related ethoxycarbonylating agents: ethyl 4-methyl-1H-imidazole-1-carboxylate and ethyl 2-methyl-1H-imidazole-1-carboxylate . By examining the causality behind their structural differences, we can strategically deploy them in complex drug development workflows.
Mechanistic Divergence: The Causality of Steric Acceleration
Both reagents are designed to transfer an ethoxycarbonyl group to nucleophiles (such as amines or alcohols) to form carbamates or carbonates. However, their reactivity profiles are starkly different due to a well-documented phenomenon known as steric acceleration[1].
In the 4-methyl isomer , the methyl group is located at the C4 position, distant from the N1-acyl bond. This spatial arrangement allows the ethoxycarbonyl group to remain coplanar with the imidazole ring. The lone pair of electrons on the N1 nitrogen can freely delocalize into the carbonyl
π∗
orbital, providing significant resonance stabilization. Consequently, this reagent exhibits moderate reactivity and high stability, often requiring elevated temperatures to drive acylation to completion[2].
Conversely, in the 2-methyl isomer , the methyl group is adjacent to the N1 nitrogen. This creates a severe steric clash with the bulky ethoxycarbonyl group, forcing the N-acyl bond to twist out of the plane of the imidazole ring. This orthogonal geometry completely disrupts orbital overlap, eliminating resonance stabilization. The carbonyl carbon becomes highly electrophilic, and the sterically crowded 2-methylimidazole acts as an exceptional leaving group. This sterically accelerated intermediate reacts rapidly with even electronically deactivated nucleophiles at room temperature[3].
Mechanistic divergence: Steric acceleration in 2-methyl vs resonance stability in 4-methyl.
Quantitative Performance Comparison
To facilitate reagent selection, the following table summarizes the extrapolated kinetic and thermodynamic properties of both compounds based on the established behavior of N-acylimidazoles.
Parameter
Ethyl 4-methyl-1H-imidazole-1-carboxylate
Ethyl 2-methyl-1H-imidazole-1-carboxylate
Steric Hindrance at N1
Low
High
N-C(O) Dihedral Angle
~0° - 15° (Coplanar)
~45° - 90° (Twisted)
Relative Acyl Transfer Rate
1x (Baseline)
~100x - 500x
Hydrolytic Half-life (pH 7, 25°C)
> 24 hours
< 1 hour
Bench Stability
High (Stable for months at RT)
Moderate (Moisture sensitive)
Optimal Application
Selective acylation, stable intermediates
Rapid ethoxycarbonylation of sluggish amines
Strategic Application in Drug Development
Choosing between these reagents requires balancing reactivity with process stability:
When to use the 4-Methyl Isomer: Opt for this reagent when synthesizing complex, multi-functional drug candidates where chemoselectivity is paramount. Its inherent stability allows it to be isolated as a stable intermediate or used in slow, controlled couplings without suffering rapid hydrolytic degradation[2].
When to use the 2-Methyl Isomer: Deploy this reagent when ethoxycarbonylating sluggish nucleophiles, such as secondary anilines or sterically hindered aliphatic amines. The highly reactive nature of the 2-methylimidazole leaving group bypasses the need for harsh thermal conditions or toxic catalysts like pyridine[3].
Self-Validating Experimental Protocol
Comparative Ethoxycarbonylation of Benzylamine
Objective: To demonstrate the accelerated acylation kinetics of the 2-methyl isomer versus the 4-methyl isomer under identical ambient conditions.
Substrate Preparation: In two separate, flame-dried 10 mL round-bottom flasks (Flask A and Flask B), dissolve benzylamine (1.0 mmol) in anhydrous DCM (5 mL) under a nitrogen atmosphere.
Reagent Addition: At exactly 25°C, add the 4-methyl isomer to Flask A. Simultaneously, add the 2-methyl isomer to Flask B. Stir both reactions at 400 rpm.
Kinetic Monitoring (Self-Validation): Withdraw 10 µL aliquots from both flasks at 15 minutes, 1 hour, and 4 hours. Quench each aliquot into 1 mL of methanol and analyze via HPLC (UV 254 nm).
Causality Check: Flask B (2-methyl) must show >95% conversion to the carbamate product at the 15-minute mark due to steric acceleration. Flask A (4-methyl) should show <20% conversion at 1 hour, validating its resonance-stabilized nature.
Aqueous Workup: Once the desired conversion is reached, dilute the reaction mixture with additional DCM (10 mL). Wash with 1N HCl (2 x 5 mL) to protonate and remove the released methylimidazole byproduct.
Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure ethyl benzylcarbamate.
Standardized experimental workflow for ethoxycarbonylation using imidazole carboxylates.
A Comparative Guide to Purity Analysis of Ethyl 4-Methyl-1H-imidazole-1-carboxylate by LC-MS
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the stringent assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is n...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the stringent assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory hurdle, but a fundamental pillar of safety and efficacy. This guide offers an in-depth, comparative analysis of Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity determination of ethyl 4-methyl-1H-imidazole-1-carboxylate, a key heterocyclic building block in medicinal chemistry. We will explore the nuances of this powerful technique, benchmark its performance against alternative analytical methodologies, and provide detailed, actionable protocols to ensure the integrity of your analytical data.
The Criticality of Purity for Imidazole Derivatives
Ethyl 4-methyl-1H-imidazole-1-carboxylate belongs to the imidazole class of compounds, a scaffold renowned for its prevalence in biologically active molecules.[1] The precise control of its purity is paramount, as even minute impurities can have unforeseen pharmacological or toxicological consequences. These impurities can originate from various stages, including unreacted starting materials, by-products from competing reaction pathways, or degradation products formed during storage.[2] Therefore, a robust and sensitive analytical method is indispensable for ensuring the quality and safety of any downstream application.
LC-MS: The Gold Standard for Purity Profiling
Liquid Chromatography-Mass Spectrometry (LC-MS) stands as a cornerstone technique in modern pharmaceutical analysis, offering a powerful combination of high-resolution separation and sensitive, specific detection.[3] This synergy is particularly advantageous for the analysis of moderately polar, non-volatile compounds like ethyl 4-methyl-1H-imidazole-1-carboxylate, where other techniques might fall short.
The selection of an appropriate LC-MS method is a critical decision driven by the physicochemical properties of the analyte and the potential impurity profile. A well-designed method should not only quantify the main component with high accuracy but also detect and potentially identify trace-level impurities.
Experimental Protocol: A Validated LC-MS Method
This protocol details a robust LC-MS method for the purity analysis of ethyl 4-methyl-1H-imidazole-1-carboxylate, designed for optimal resolution and sensitivity.
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system with a quaternary pump, autosampler, and column oven.
Mass Spectrometer (e.g., Triple Quadrupole or Orbitrap) with an Electrospray Ionization (ESI) source.
Chromatographic Conditions:
Parameter
Condition
Column
C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
Time (min)
0.0
15.0
17.0
17.1
20.0
Flow Rate
0.8 mL/min
Column Temperature
35 °C
Injection Volume
5 µL
Mass Spectrometric Conditions:
Parameter
Condition
Ionization Mode
Electrospray Ionization (ESI), Positive
Scan Mode
Full Scan (m/z 100-500) and Selected Ion Monitoring (SIM)
Capillary Voltage
3.5 kV
Cone Voltage
30 V
Source Temperature
120 °C
Desolvation Temperature
350 °C
Desolvation Gas Flow
800 L/hr
Sample Preparation:
Accurately weigh approximately 10 mg of the ethyl 4-methyl-1H-imidazole-1-carboxylate sample.
Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL.
Vortex to ensure complete dissolution.
Filter the solution through a 0.22 µm syringe filter prior to injection.
Rationale Behind the Method:
The choice of a C18 column provides excellent retention and separation for the moderately non-polar analyte and potential impurities based on their hydrophobicity. The gradient elution with an acidified water/acetonitrile mobile phase ensures sharp peak shapes and efficient separation of a wide range of compounds.[4] Formic acid is a volatile modifier compatible with mass spectrometry, promoting protonation of the analyte for sensitive detection in positive ESI mode.[5] The full scan mode allows for the detection of unknown impurities, while SIM mode for the target analyte (m/z of the protonated molecule) provides enhanced sensitivity for accurate quantification.
Comparative Analysis of Analytical Techniques
While LC-MS is a powerful tool, a comprehensive understanding of its performance relative to other analytical techniques is crucial for a well-rounded quality control strategy.
Feature
LC-MS
GC-MS
Quantitative ¹H-NMR
Principle
Separation by liquid chromatography, detection by mass spectrometry.
Separation by gas chromatography, detection by mass spectrometry.
Nuclear magnetic resonance of protons for structural and quantitative analysis.
Best For
Non-volatile, thermally labile, and polar compounds.[2]
High, based on retention time and mass-to-charge ratio.
High, based on retention time and fragmentation pattern.
Very high, provides detailed structural information.
Throughput
High.
Moderate, derivatization can be time-consuming.
Lower, longer acquisition times for detailed spectra.[9]
Limitations
Ionization efficiency can vary between compounds.[9]
Not suitable for non-volatile or thermally labile compounds.
Lower sensitivity, complex spectra for mixtures.[9]
A Deeper Dive into the Alternatives
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a potent technique for the analysis of volatile compounds.[3] For ethyl 4-methyl-1H-imidazole-1-carboxylate, direct analysis is challenging due to its polarity and relatively high boiling point. Derivatization would likely be necessary to convert it into a more volatile species, adding a layer of complexity and potential for analytical error to the workflow.[7] However, for identifying and quantifying volatile impurities such as residual solvents from the synthesis, GC-MS is the undisputed method of choice.
Quantitative Nuclear Magnetic Resonance (qNMR)
Quantitative ¹H-NMR is a primary analytical method that allows for the determination of purity without the need for a specific reference standard of the analyte.[6] By integrating the signals of the analyte protons against those of a certified internal standard of known concentration, a direct and highly accurate purity value can be obtained. While less sensitive than chromatographic methods, qNMR is an excellent orthogonal technique for confirming the purity value obtained by LC-MS and for providing unambiguous structural confirmation of the main component and any major impurities. Its non-destructive nature is another significant advantage, allowing the sample to be recovered for further analysis.
Visualizing the Analytical Workflow
A clear understanding of the experimental process is fundamental to achieving reproducible and reliable results. The following diagrams illustrate the logical flow of the LC-MS purity analysis and the decision-making process for selecting the appropriate analytical technique.
Caption: LC-MS Purity Analysis Workflow.
Caption: Analytical Method Selection Logic.
Conclusion: A Multi-faceted Approach to Purity
The purity analysis of ethyl 4-methyl-1H-imidazole-1-carboxylate is most effectively and comprehensively achieved through the strategic implementation of LC-MS. Its high sensitivity and specificity make it the ideal technique for routine quality control and impurity profiling. However, for a truly robust and defensible analytical package, the integration of orthogonal techniques is highly recommended. GC-MS is invaluable for the assessment of volatile impurities, while quantitative ¹H-NMR provides an independent and highly accurate measure of absolute purity, offering the highest level of confidence in the quality of this critical pharmaceutical intermediate. By understanding the strengths and limitations of each technique, researchers and drug development professionals can design a comprehensive analytical strategy that ensures the safety, efficacy, and quality of their products.
References
The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC. (n.d.). Retrieved March 28, 2026, from [Link]
Reddy, K. I., Aruna, C., Babu, K. S., et al. (2017). Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones and Evaluation of their Anti-Mycobacterial Activity. Organic Chemistry: An Indian Journal, 13(1), 113.
Comparison between LC-MS, GC-MS, and NMR platforms. - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]
GC-MS vs LC-MS - ResolveMass Laboratories Inc. (2026, February 11). Retrieved March 28, 2026, from [Link]
Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR - Industry news - alwsci. (2023, July 25). Retrieved March 28, 2026, from [Link]
Lau, G. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(22), 9219-9219.
Preti, L., Attanasi, O. A., Caselli, E., et al. (2010). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. European Journal of Organic Chemistry, 2010(28), 5464-5473.
Separation of 2-Ethyl-4-methyl-1H-imidazole on Newcrom R1 HPLC column. (n.d.). Retrieved March 28, 2026, from [Link]
Chen, P., Li, J., Wang, Y., et al. (2023). A new method for the determination of imidazole-like brown carbons using gas chromatography-mass spectrometry. Atmospheric Pollution Research, 14(3), 101683.
Development of an LC–MS/MS method for analysis of interconvertible Z/E isomers of the novel anticancer agent, Bp4eT | Scilit. (n.d.). Retrieved March 28, 2026, from [Link]
Supporting information - The Royal Society of Chemistry. (n.d.). Retrieved March 28, 2026, from [Link]
WHAT Do I Need for Successful Method Development? (2020, December 10). Retrieved March 28, 2026, from [Link]
Imidazole quantification by LC determination - 2019 - Wiley Analytical Science. (2019, December 25). Retrieved March 28, 2026, from [Link]
A new method for the determination of imidazole-like brown carbons using gas chromatography-mass spectrometry (2023) | Pingping Chen | 1 Citations - SciSpace. (2024, November 4). Retrieved March 28, 2026, from [Link]
Determination of Imidazole, 4-Methylimidazole, and 2-Methylimidazole in Cigarette Additives by Ultra-High Performance Liquid Chromatography - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]
Zhao, Y., Liu, Y., & Zhang, Y. (2023). Recent Advances in N-Heterocyclic Small Molecules for Synthesis and Application in Direct Fluorescence Cell Imaging. Molecules, 28(2), 708.
Comprehensive Infrared Spectroscopy Comparison Guide: Ethyl 4-methyl-1H-imidazole-1-carboxylate vs. Structural Analogs
As a Senior Application Scientist, accurate structural elucidation is the cornerstone of robust drug development and chemical synthesis. (CAS: 6338-46-1)[1] is a highly specialized intermediate utilized in pharmaceutical...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, accurate structural elucidation is the cornerstone of robust drug development and chemical synthesis. (CAS: 6338-46-1)[1] is a highly specialized intermediate utilized in pharmaceutical scaffolding and advanced polymer curing systems. Differentiating this compound from its precursors and structural isomers requires a precise understanding of its vibrational modes.
This guide objectively compares the Fourier-Transform Infrared (FT-IR) spectral performance of ethyl 4-methyl-1H-imidazole-1-carboxylate against its primary precursor (4-methylimidazole) and its structural analog (ethyl 1H-imidazole-1-carboxylate), providing a self-validating analytical workflow for laboratory implementation.
Mechanistic Causality in IR Spectral Shifts
Understanding the causality behind spectral shifts is critical for accurate peak assignment. When comparing [2] to its carboxylated derivative, the most profound spectral shift occurs due to the N-acylation of the imidazole ring.
Abolition of the N-H Band: In the precursor (4-methylimidazole), the free N-H bond participates in extensive intermolecular hydrogen bonding. This results in a broad, highly complex stretching band spanning from 2600 to 3200 cm⁻¹[2]. Upon conversion to ethyl 4-methyl-1H-imidazole-1-carboxylate, the N1 position is substituted, completely abolishing this broad N-H signature.
High-Frequency Carbonyl (C=O) Shift: The addition of the ethyl ester moiety introduces a carbamate-like group. In standard aliphatic systems, a carbamate C=O stretch typically appears around 1700–1735 cm⁻¹. However, because the N1 nitrogen is part of the sp²-hybridized aromatic imidazole system, its lone pair is heavily delocalized into the aromatic ring rather than into the carbonyl carbon. This lack of resonance with the carbonyl group increases the C=O double-bond character and its force constant, shifting the absorption to a distinctly higher frequency of 1748–1765 cm⁻¹[3][4].
Aromatic Ring Perturbations: The electron-withdrawing nature of the carboxylate group subtly stiffens the imidazole ring, shifting the C=N and C=C ring stretching vibrations from ~1560 cm⁻¹ in the precursor to ~1640–1650 cm⁻¹ in the carboxylated product[2][3].
Comparative IR Reference Peaks
The following table summarizes the quantitative spectral markers required to objectively differentiate these structural analogs during quality control (QC) workflows.
To ensure absolute trustworthiness in your spectral data, the following step-by-step methodology incorporates built-in quality control checks. This protocol utilizes an FT-IR spectrometer equipped with a Diamond Attenuated Total Reflectance (ATR) accessory.
Step 1: System Suitability & Calibration
Action: Scan a standard 1.5 mil polystyrene reference film.
Causality: This validates the interferometer's wavelength accuracy. The system software must automatically verify the 1601 cm⁻¹ aromatic ring stretch peak of polystyrene (tolerance ±1 cm⁻¹). If it fails, the laser or optics require realignment, preventing downstream spectral artifacts.
Step 2: Background Acquisition
Action: Clean the diamond ATR crystal with spectroscopy-grade isopropanol. Allow it to air-dry completely, then collect a 32-scan background spectrum from 4000 to 400 cm⁻¹.
Causality: Atmospheric water vapor (3500–3900 cm⁻¹ and 1400–1900 cm⁻¹) and CO₂ (2350 cm⁻¹) absorb strongly in the IR region. Acquiring a fresh background ensures these transient environmental signals are mathematically subtracted from the final sample spectrum.
Step 3: Sample Application
Action: Place 2–3 mg (or 1 drop if in liquid phase) of[1] directly onto the center of the ATR crystal. Engage the pressure anvil until the software indicates optimal contact.
Causality: ATR spectroscopy relies on an evanescent wave penetrating the sample by a few micrometers. Insufficient pressure leads to a weak signal intensity, while excessive pressure can damage the crystal. Optimal contact ensures the refractive index boundary is properly established for total internal reflection.
Step 4: Spectral Acquisition & Self-Validation
Action: Acquire the sample spectrum using 32 scans at a resolution of 4 cm⁻¹.
Causality: 32 scans provide an optimal balance between acquisition time and signal-to-noise ratio (SNR). The protocol is considered self-validated if the final spectrum exhibits an SNR > 100:1 and the maximum absorbance peak (typically the C=O stretch) is between 0.1 and 0.8 AU. Absorbance above 0.8 AU indicates potential detector saturation, requiring a reduction in sample pressure.
Workflow Visualization
The following diagram illustrates the logical progression of the self-validating ATR-FTIR workflow.
Figure 1: Self-validating ATR-FTIR analytical workflow for imidazole carboxylate characterization.
References
Title: Vibrational Spectra and Ab Initio DFT Calculations of 4-Methylimidazole and Its Different Protonation Forms
Source: The Journal of Physical Chemistry B / ResearchGate
URL: [Link]
Title: Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones
Source: TSI Journals
URL: [Link]
Title: Supporting Information - Alkylation of 1H-imidazole-1-carboxylate
Source: The Royal Society of Chemistry
URL: [Link]
comparative reactivity of ethyl 4-methyl-1h-imidazole-1-carboxylate in acylation
An in-depth technical analysis of the comparative reactivity of ethyl 4-methyl-1H-imidazole-1-carboxylate, focusing on mechanistic causality, activation strategies, and self-validating experimental protocols for precisio...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical analysis of the comparative reactivity of ethyl 4-methyl-1H-imidazole-1-carboxylate, focusing on mechanistic causality, activation strategies, and self-validating experimental protocols for precision acylation.
Mechanistic Causality: The Role of the Leaving Group
Acyl imidazoles are indispensable reagents in modern organic synthesis, utilized extensively for the preparation of amides, esters, and carbamates. Among these, ethyl 4-methyl-1H-imidazole-1-carboxylate serves as a specialized reagent for ethoxycarbonylation[1]. However, its reactivity profile differs significantly from unsubstituted analogs due to the electronic influence of the methyl group.
The rate-determining step in acyl imidazole-mediated acylation is typically the collapse of the tetrahedral intermediate, which relies heavily on the leaving group ability of the departing azole. Leaving group ability is inversely correlated with the basicity (pKa) of the conjugate acid.
Unsubstituted imidazole has a pKa of approximately 7.0. In contrast, the electron-donating inductive effect of the C4-methyl group raises the pKa of 4-methylimidazole to approximately 7.5[2]. Because 4-methylimidazole is a stronger base, it is a significantly poorer leaving group. Consequently, ethyl 4-methyl-1H-imidazole-1-carboxylate exhibits dampened intrinsic electrophilicity compared to ethyl 1H-imidazole-1-carboxylate.
This attenuated reactivity is not a flaw; rather, it is a strategic advantage. It allows for highly chemoselective acylations—such as the preferential N-acylation of primary amines in the presence of secondary amines or hydroxyl groups—without the need for cryogenic temperature control[3].
Activation Strategies: The N-Acylimidazolium Pathway
When the synthetic goal requires the acylation of weak nucleophiles, such as sterically hindered secondary or tertiary alcohols, the dampened neutral reactivity of ethyl 4-methyl-1H-imidazole-1-carboxylate becomes a kinetic bottleneck.
To overcome this, researchers must employ Brønsted acid catalysis (e.g., methanesulfonic acid, MsOH) or alkylating agents. The addition of a strong acid protonates the basic N3 nitrogen of the imidazole ring. This event converts the relatively stable, neutral acyl imidazole into a highly electrophilic N-acylimidazolium cation [4]. In this activated state, the leaving group is a neutral 4-methylimidazole molecule rather than an anion, which drastically lowers the activation energy barrier for nucleophilic attack and drives the reaction to completion[4].
Comparative Reactivity Profile
The following table summarizes the thermodynamic and kinetic differences between common imidazole-based acylating agents to guide reagent selection.
Acylating Agent
Leaving Group
Conjugate Acid pKa
Relative Electrophilicity
Primary Synthetic Application
N,N'-Carbonyldiimidazole (CDI)
Imidazole
~7.0
Very High
Aggressive peptide coupling, general esterification.
Ethyl 1H-imidazole-1-carboxylate
Imidazole
~7.0
High
Standard ethoxycarbonylation of amines and alcohols.
Ethyl 4-methyl-1H-imidazole-1-carboxylate
4-Methylimidazole
~7.5
Moderate
Chemoselective N-acylation; requires acid for O-acylation.
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating built-in analytical checks to confirm mechanistic milestones.
Protocol A: Chemoselective N-Ethoxycarbonylation of Primary Amines
Exploiting the dampened reactivity of the neutral pathway.
Preparation: Dissolve 1.0 equiv of a mixed amine substrate (containing both primary and secondary aliphatic amines) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere.
Reagent Addition: Add 1.05 equiv of ethyl 4-methyl-1H-imidazole-1-carboxylate dropwise over 5 minutes.
Reaction: Allow the reaction to warm to room temperature and stir for 2 hours.
Self-Validation Check (TLC/Ninhydrin): Spot the reaction mixture alongside the starting material on a silica TLC plate. Stain the plate with Ninhydrin and apply heat. The starting primary amine will appear as a distinct colored spot (usually pink/purple). The successful, selective consumption of the primary amine is validated by the disappearance of this spot, while the secondary amine spot remains unchanged. The resulting ethyl carbamate product is UV-active but Ninhydrin-negative.
Workup: Wash the organic layer with 1M HCl to remove the expelled 4-methylimidazole and unreacted secondary amine. Dry over Na₂SO₄ and concentrate.
Protocol B: Acid-Activated O-Ethoxycarbonylation of Sterically Hindered Alcohols
Exploiting the N-acylimidazolium pathway for aggressive acylation.
Preparation: Dissolve 1.0 equiv of the sterically hindered alcohol and 1.2 equiv of ethyl 4-methyl-1H-imidazole-1-carboxylate in anhydrous tetrahydrofuran (THF) at room temperature.
Self-Validation Check 1 (Pre-activation Baseline): Extract a 50 µL aliquot and analyze via ¹H NMR (in CDCl₃). The C2 proton of the imidazole ring will appear at approximately 8.0 ppm.
Activation: Add 1.2 equiv of anhydrous methanesulfonic acid (MsOH) dropwise.
Self-Validation Check 2 (Post-activation Confirmation): Extract a second 50 µL aliquot for ¹H NMR. The successful formation of the highly reactive N-acylimidazolium intermediate is validated by a significant downfield shift of the C2 proton to >9.0 ppm, confirming N3 protonation.
Reaction: Stir the mixture at 40 °C for 4 hours. Monitor via LC-MS until complete conversion to the carbonate is observed.
Mechanistic Visualization
The following diagram illustrates the bifurcated reactivity pathways dictated by the presence or absence of Brønsted acid activation.
Caption: Acylation pathways of ethyl 4-methyl-1H-imidazole-1-carboxylate based on activation state.
Benchmarking Ethyl 4-Methyl-1H-imidazole-1-carboxylate Against Standard Acylating Agents
Executive Summary In modern drug development and complex organic synthesis, achieving chemoselective acylation without degrading sensitive functional groups is a persistent challenge. Ethyl 4-methyl-1H-imidazole-1-carbox...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug development and complex organic synthesis, achieving chemoselective acylation without degrading sensitive functional groups is a persistent challenge. Ethyl 4-methyl-1H-imidazole-1-carboxylate (EMIC) (CAS: 6338-46-1)[1] has emerged as a superior alternative to traditional, harsh acylating agents. Imidazole-1-carboxylates are widely recognized as versatile acylating agents in organic synthesis for forming carbonates, carbamates, and esters[2]. By leveraging the tunable electronic properties of the 4-methylimidazole leaving group, EMIC provides researchers with a bench-stable, highly selective reagent for ethoxycarbonylation that outperforms legacy reagents like ethyl chloroformate.
Mechanistic Causality: Why the 4-Methyl Group Matters
To understand EMIC's superiority, one must analyze the thermodynamics of the acylation mechanism. Standard N-acylimidazoles (often generated in situ from 1,1'-carbonyldiimidazole, CDI) are highly effective but can suffer from over-reactivity, leading to poor chemoselectivity in multifunctional substrates.
The introduction of a methyl group at the 4-position of the imidazole ring fundamentally alters the reagent's reactivity profile. The electron-donating methyl group increases the pKa of the conjugate acid (4-methylimidazolium, pKa ~7.5) compared to unsubstituted imidazolium (pKa ~6.9). This makes 4-methylimidazole a slightly less favorable leaving group, which in turn marginally reduces the electrophilicity of the carbonyl carbon.
The Causality: This subtle electronic dampening creates a "softer" acylating agent. It possesses the exact activation energy required to acylate highly nucleophilic primary amines and primary alcohols, but lacks the driving force to acylate more sterically hindered or less nucleophilic secondary amines/alcohols. Crucially, utilizing imidazole-1-carboxylate derivatives avoids the highly toxic phosgene gas and corrosive hydrogen chloride byproducts typically generated by standard chloroformates[3].
Mechanistic pathway of EMIC acylation highlighting the tetrahedral intermediate and leaving group.
Comparative Benchmarking Data
The practical utility of substituted imidazole-carbamate analogs has been successfully demonstrated in the synthesis of complex pharmaceutical leads, such as antileukemic sesquiterpene derivatives, proving their compatibility with sensitive, multifunctional active pharmaceutical ingredients (APIs)[4]. The following table synthesizes quantitative and qualitative performance metrics of EMIC against industry-standard ethoxycarbonylating agents.
A hallmark of a robust methodology is its ability to self-validate during execution. The following protocol utilizes the stoichiometric release of the 4-methylimidazole byproduct as an internal kinetic monitor.
Step-by-Step Methodology
Substrate Preparation: Dissolve 1.0 mmol of the multifunctional substrate in 5.0 mL of anhydrous dichloromethane (DCM) at 25°C. No exogenous base (like triethylamine) is required, as the leaving group itself acts as a mild proton sponge.
Reagent Addition: Add 1.05 mmol of EMIC dropwise. Causality: The slight 5% excess ensures complete conversion of the primary nucleophile. The inherent chemoselectivity prevents the excess reagent from attacking secondary sites.
In-Situ Validation (Monitoring): Monitor the reaction via UV-active TLC (210 nm) or LC-MS. The reaction progress is directly proportional to the appearance of the 4-methylimidazole byproduct. You can quantify conversion without quenching by integrating the distinct aromatic protons of 4-methylimidazole via in-situ 1H-NMR.
Acidic Quenching: Once complete, wash the organic layer with 0.1 M aqueous HCl (3 x 5 mL). Causality: The mild acid selectively protonates the 4-methylimidazole byproduct (pKa ~7.5), partitioning it entirely into the aqueous layer, while the neutral carbamate/carbonate product remains in the organic phase.
Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the analytically pure product without column chromatography.
Step-by-step self-validating experimental workflow for chemoselective ethoxycarbonylation.
Conclusion
EMIC represents a paradigm shift in selective acylation. By perfectly balancing reactivity and stability, it outperforms legacy reagents like ethyl chloroformate, offering drug development professionals a scalable, safe, and highly precise tool for molecular editing.
Source: echemi.com
URL: [4] Title: Identification of a melampomagnolide B analog as a potential lead molecule for treatment of acute myelogenous leukemia - PMC
Source: nih.gov
URL: [2] Title: Buy Allyl 1h-imidazole-1-carboxylate | 83395-39-5 - Smolecule
Source: smolecule.com
URL: [3] Title: The O-Acylation of Ketone Enolates by Allyl 1H-Imidazole-1-carboxylate Mediated with Boron Trifluoride Etherate A Convenient Procedure for the Synthesis of Substituted Allyl Enol Carbonates | The Journal of Organic Chemistry - ACS Publications
Source: acs.org
URL:
validating the structural integrity of ethyl 4-methyl-1h-imidazole-1-carboxylate using x-ray crystallography
A Comparative Guide to the Structural Validation of Ethyl 4-Methyl-1H-imidazole-1-carboxylate This guide provides an in-depth comparison of crystallographic and spectroscopic techniques for the definitive structural vali...
Author: BenchChem Technical Support Team. Date: April 2026
A Comparative Guide to the Structural Validation of Ethyl 4-Methyl-1H-imidazole-1-carboxylate
This guide provides an in-depth comparison of crystallographic and spectroscopic techniques for the definitive structural validation of ethyl 4-methyl-1H-imidazole-1-carboxylate. Designed for researchers, scientists, and drug development professionals, this document moves beyond mere protocols to explain the causality behind experimental choices, ensuring a robust and self-validating approach to structural elucidation. We will explore the gold-standard method of Single-Crystal X-ray Diffraction (SC-XRD), compare it with Powder X-ray Diffraction (PXRD), and contextualize these techniques with essential orthogonal methods like NMR spectroscopy, mass spectrometry, and computational modeling.
The Imperative for Structural Integrity
Ethyl 4-methyl-1H-imidazole-1-carboxylate is a heterocyclic compound belonging to the imidazole class, a scaffold of immense importance in medicinal chemistry due to its presence in numerous pharmaceuticals and biologically active molecules.[1][2] The precise three-dimensional arrangement of its atoms—including bond lengths, bond angles, and intermolecular interactions—is critical. This structural data underpins our understanding of its chemical reactivity, stability, and, most importantly, its structure-activity relationship (SAR) in a biological context.[3] An unambiguous structural determination is non-negotiable for patent applications, regulatory submissions, and advancing a compound through the drug development pipeline.
Part 1: The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)
Single-Crystal X-ray Diffraction (SC-XRD) stands as the definitive method for determining the atomic structure of a crystalline solid.[4][5][6] It provides unparalleled detail, revealing the precise coordinates of each atom in the crystal lattice, which allows for the accurate measurement of bond lengths, angles, and the nature of intermolecular interactions that dictate crystal packing.[4][7]
Causality in Experimental Design
The success of an SC-XRD experiment is fundamentally dependent on the quality of the single crystal. The goal is to grow a well-ordered, single crystal of suitable size (typically 0.1-0.3 mm in each dimension) that is free of significant defects.[5] The choice of crystallization method and solvent is therefore the most critical variable. For a small organic molecule like ethyl 4-methyl-1H-imidazole-1-carboxylate, slow evaporation is often the most effective technique. The solvent choice is guided by the molecule's solubility; solvents like ethanol, ethyl acetate, or acetone are excellent starting points. The slow rate of evaporation allows molecules to deposit onto a growing lattice in an ordered fashion, minimizing defects.
Once a suitable crystal is obtained, data collection is performed at cryogenic temperatures (around 100 K).[3] This is not merely a matter of convention. Flash-cooling the crystal minimizes the thermal vibration of atoms, which sharpens the diffraction spots and allows for the collection of higher-resolution data, leading to a more precise and reliable final structure.[3]
Experimental Protocol: SC-XRD Analysis
1. Crystallization:
Objective: To grow a single crystal of sufficient size and quality.
Procedure:
Dissolve a small amount of purified ethyl 4-methyl-1H-imidazole-1-carboxylate in a suitable solvent (e.g., ethanol) to near saturation in a clean vial.
Filter the solution to remove any dust or particulate matter which could act as unwanted nucleation sites.
Loosely cap the vial to allow for slow evaporation of the solvent over several hours to days in a vibration-free environment.
Monitor the vial for the formation of well-defined, transparent crystals.
2. Data Collection:
Objective: To obtain a complete set of diffraction data.
Procedure:
Select a suitable crystal under a microscope and mount it on a cryo-loop.
Flash-cool the crystal to 100 K in a stream of cold nitrogen gas on the diffractometer.[3]
Center the crystal in the X-ray beam (typically using Molybdenum Kα radiation, λ = 0.71073 Å).
Collect a series of diffraction images by rotating the crystal through a range of angles. Modern diffractometers automate this process to ensure a complete dataset.[4]
3. Structure Solution and Refinement:
Objective: To determine atomic positions and refine the structural model against the experimental data.
Procedure:
Data Reduction: Process the raw diffraction images to determine unit cell parameters and integrate the intensities of each reflection.[3]
Structure Solution: Use direct methods (e.g., SHELXT or SIR2004) to solve the "phase problem" and obtain an initial model of the molecular structure.
Structure Refinement: Refine the atomic positions, displacement parameters, and other variables using a full-matrix least-squares algorithm (e.g., SHELXL) to achieve the best fit between the calculated and observed diffraction data.
Validation: The final structure is validated using crystallographic checks, such as the R-factor (R1), weighted R-factor (wR2), and Goodness-of-Fit (GooF). Low R-factors (typically < 0.05 for R1) indicate a good agreement between the model and the data.
SC-XRD Workflow Diagram
Caption: Workflow for single-crystal X-ray diffraction analysis.
Expected Data and Interpretation
A successful SC-XRD analysis will yield a Crystallographic Information File (CIF) containing all relevant data.
Parameter
Expected Value/Information
Significance
Formula
C7H10N2O2
Confirms the elemental composition.
Crystal System
e.g., Monoclinic, Orthorhombic
Describes the basic symmetry of the crystal lattice.[8][9]
Space Group
e.g., P2₁/c, P-1
Defines the symmetry elements within the unit cell.[9]
Unit Cell Dimensions
a, b, c (Å); α, β, γ (°)
Defines the size and shape of the repeating unit of the lattice.
Bond Lengths/Angles
e.g., C-N, C=O, etc.
Provides precise intramolecular geometry for comparison with theoretical models. The imidazole ring is expected to be planar.[10]
R1, wR2
< 0.05, < 0.15
Key indicators of the quality of the refinement and the agreement between the model and experimental data.
Packing Diagrams
3D visualization
Reveals intermolecular interactions like hydrogen bonds or π-π stacking that stabilize the crystal structure.[10]
Part 2: Alternative & Orthogonal Validation Techniques
While SC-XRD is the gold standard, it is not always feasible if suitable single crystals cannot be grown. Furthermore, data from orthogonal (complementary) techniques are crucial for a comprehensive validation package.
Powder X-ray Diffraction (PXRD)
When single crystals are unavailable, PXRD offers a powerful alternative for structural characterization of a bulk sample.[11][12] Instead of a single crystal, a polycrystalline powder is used, resulting in a diffraction pattern of concentric rings rather than discrete spots.
Performance vs. SC-XRD: PXRD provides information about the crystal lattice parameters and can be used for phase identification (e.g., identifying different polymorphs).[13] However, due to the overlap of diffraction peaks, solving a crystal structure from powder data alone is significantly more challenging than with SC-XRD.[12][13] Often, structure solution from PXRD data requires synergy with computational methods (Crystal Structure Prediction, CSP) to generate trial structures that are then refined against the experimental powder pattern.[14]
Spectroscopic and Spectrometric Methods
Spectroscopic techniques probe the molecule's connectivity and chemical environment, providing data that is complementary to the spatial arrangement information from crystallography.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the molecular structure in solution. The chemical shifts, coupling constants, and integration of the peaks in the ¹H NMR spectrum confirm the number and connectivity of protons, while the ¹³C NMR spectrum confirms the carbon backbone. Data for similar imidazole carboxylates can be used as a reference.[15][16][17][18] For ethyl 4-methyl-1H-imidazole-1-carboxylate, one would expect to see signals corresponding to the ethyl group (a quartet and a triplet), the methyl group on the imidazole ring (a singlet), and the two distinct protons on the imidazole ring (two singlets or narrow doublets).
Mass Spectrometry (MS): MS provides a highly accurate measurement of the molecule's mass-to-charge ratio, confirming its molecular formula. High-resolution mass spectrometry (HRMS) can determine the mass with enough precision to confirm the elemental composition (C7H10N2O2, Exact Mass: 154.0742).[16][19]
Computational Chemistry
Computational methods, particularly Density Functional Theory (DFT), are used to predict the molecule's lowest energy conformation, bond lengths, and angles.[20][21][22] These theoretical values can be directly compared with the experimental results from SC-XRD. A strong correlation between the DFT-optimized geometry and the crystallographically determined structure provides a powerful cross-validation of the experimental result.[23]
Decision-Making Framework for Structural Validation
Caption: Decision tree for selecting structural analysis methods.
Comparative Summary
Technique
Principle
Information Obtained
Resolution
Pros
Cons
SC-XRD
X-ray diffraction by a single crystal
Definitive 3D atomic coordinates, bond lengths/angles, packing
A theoretical model, not an experimental measurement.
Conclusion: An Integrated Strategy
Validating the structural integrity of a molecule as crucial as ethyl 4-methyl-1H-imidazole-1-carboxylate demands a multi-faceted, self-validating approach. While Single-Crystal X-ray Diffraction provides the ultimate and most detailed structural answer, its findings must be supported and contextualized by orthogonal techniques. The combination of SC-XRD (or PXRD when necessary), NMR, and mass spectrometry creates a robust data package that confirms the structure in both the solid state and in solution, leaving no ambiguity. Augmenting this experimental data with theoretical calculations from DFT provides an additional layer of confidence. This integrated strategy ensures the highest level of scientific integrity, which is paramount for researchers, scientists, and drug development professionals.
References
Dunitz, J. D. (2007). Powder X-ray Diffraction as an Emerging Method to Structurally Characterize Organic Solids.
Cheung, E. Y., & Harris, K. D. M. (2011).
Kantar, C., & Arslan, N. B. (2022). Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review. IntechOpen.
BenchChem. (n.d.).
Trivedi, M. K., et al. (2019). Physical and Structural Characterization of Biofield Treated Imidazole Derivatives.
Vilche, A., et al. (n.d.). Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N′,N′′-trialkyldiindolocarbazole. PMC.
Universität Ulm. (2026). Single-Crystal X-Ray Diffraction (SC-XRD). Universität Ulm.
Harris, K. D. M. (n.d.). Structure Determination of Organic Materials from Powder X-ray Diffraction Data: Opportunities for Multi-technique Synergy. Cardiff University.
Kant, R., et al. (n.d.). Synthesis, X-Ray Structure and Molecular Docking Analysis of Two Novel 1,2,4,5-Tetrasubstituted Imidazole Derivatives. Scientific & Academic Publishing.
David, W. I. F. (n.d.).
BenchChem. (n.d.). A Comparative Guide to the Computational Analysis of 4,4'-Bi-1H-imidazole's Electronic Structure. Benchchem.
Pulstec USA. (2023). Single Crystal X-ray Diffraction. Pulstec USA.
Al-Wahaibi, L. H., et al. (2026). Crystallisation of 1,2-dimethylimidazole, and 1-methylimidazole with organic acids. PMC.
da Silva, A. C. G., et al. (2018). Computational quantum chemistry, molecular docking, and ADMET predictions of imidazole alkaloids of Pilocarpus microphyllus with schistosomicidal properties. PLOS One.
Reddy, K. I., et al. (2017). Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones and Evaluation of their Anti-Mycobacterial Activity. TSI Journals.
Galkin, A. A., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination.
Cruz-Cabeza, A. J., et al. (2020).
Khan, I., et al. (2025). Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. RSC Publishing.
Nikitina, P. A., et al. (2023). Alkylation of Ethyl 2-Aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylates with Benzyl Halides.
Advanced Operational Guide: Handling and Disposal of Ethyl 4-methyl-1H-imidazole-1-carboxylate As researchers and drug development professionals, ensuring laboratory safety requires moving beyond rote compliance. We must...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Operational Guide: Handling and Disposal of Ethyl 4-methyl-1H-imidazole-1-carboxylate
As researchers and drug development professionals, ensuring laboratory safety requires moving beyond rote compliance. We must understand the mechanistic behavior of the reagents we handle. Ethyl 4-methyl-1H-imidazole-1-carboxylate is a specialized carbamate-imidazole intermediate frequently utilized in medicinal chemistry, including the synthesis of advanced antileukemic agents[1].
While the intact molecule is relatively stable under inert conditions, its disposal requires rigorous logistical planning due to the inherent hydrolytic instability of the carbamate linkage. This guide outlines the causality behind its safety protocols, providing a self-validating framework for its proper containment and destruction.
Mechanistic Causality & Safety Profile
To safely dispose of Ethyl 4-methyl-1H-imidazole-1-carboxylate, one must understand its degradation pathways.
The Causality of Risk:
When exposed to aqueous acids or bases—conditions common in mixed laboratory waste streams—the compound undergoes rapid hydrolytic cleavage. This reaction releases ethanol, carbon dioxide (CO2), and 4-methylimidazole (4-MEI) [2].
Toxicity: 4-MEI is a severe tissue corrosive and a recognized Group 2B carcinogen (California Proposition 65)[2].
Pressurization Risk: The generation of CO2 gas during hydrolysis can rapidly pressurize sealed waste containers, leading to catastrophic rupture.
Thermal Byproducts: When exposed to high heat without proper oxygenation, the imidazole ring degrades into toxic nitrogen oxides (NOx) and carbon monoxide[3].
Therefore, disposal protocols must prioritize moisture exclusion, gas venting, and high-temperature destruction[4][5].
Quantitative Physicochemical & Safety Data
Table 1: Chemical profile and regulatory parameters for Ethyl 4-methyl-1H-imidazole-1-carboxylate and its primary degradation byproduct.
In the event of an accidental release, follow this self-validating methodology to contain the chemical without triggering hazardous degradation.
Isolation & Ventilation: Immediately evacuate personnel from the immediate vicinity and maximize fume hood or room ventilation to clear potential aerosols[9].
Suppression (No Water): Do NOT use water or aqueous neutralizing agents. Introducing water will trigger the release of toxic 4-MEI and CO2[2].
Absorption: Cover the spill completely with an inert, dry absorbent material such as dry sand, silica gel, or vermiculite[5][10].
Collection: Use non-sparking tools to sweep the absorbed mixture into an amber glass or high-density polyethylene (HDPE) container[9].
Decontamination: Wipe the affected surface with a pH-neutral, organic-compatible solvent (e.g., isopropanol).
Crucial Causality:Never use sodium hypochlorite (bleach) for decontamination. Bleach reacts violently with imidazole derivatives to form highly toxic, volatile chloramine gases.
Proper Disposal Procedures (Step-by-Step)
Biological wastewater treatment is strictly prohibited for this class of compounds[10]. Follow these steps to prepare the chemical for final destruction.
Step 1: Waste Segregation
Route the chemical into a dedicated "Non-Halogenated Organic Waste" stream.
If the reaction involved chlorinated solvents (e.g., dichloromethane), route to "Halogenated Organic Waste". Strictly isolate this waste from aqueous acidic or basic streams to prevent in-situ hydrolysis[3].
Validation Checkpoint: Before sealing the container, observe the waste mixture for 15 minutes. If effervescence (bubbling) is visible, hydrolysis is actively occurring. Leave the cap loosely threaded (or use a specialized vented pressure-relief cap) until gas evolution ceases. A bulging container indicates trapped CO2; venting prevents explosive rupture.
Step 3: RCRA Classification & Labeling
Label the container with GHS pictograms for "Corrosive" and "Health Hazard"[11].
Explicitly list: "Contains Ethyl 4-methyl-1H-imidazole-1-carboxylate. Potential for 4-methylimidazole generation."
While this specific CAS may not have a dedicated U-code, it falls under general EPA RCRA characteristic waste guidelines and broad carbamate disposal restrictions[7][8].
Step 4: Final Destruction (Incineration)
The waste must be transferred to a licensed hazardous waste facility for high-temperature chemical incineration [4].
Causality: Incineration must be performed in a unit equipped with an afterburner and an alkaline scrubber. The high nitrogen content of the imidazole ring generates toxic nitrogen oxides (NOx) upon combustion, which the scrubber must neutralize prior to atmospheric release[3][4].
Logistical Workflow Visualization
Fig 1: End-to-end logistical workflow for the safe segregation, containment, and destruction of imidazole-carbamate waste.
References
PubMed Central (NIH) - Identification of a melampomagnolide B analog as a potential lead molecule for treatment of acute myelogenous leukemia
URL:[Link][1]
Federal Register (EPA) - Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes
URL:[Link][7]
Montana Department of Environmental Quality - EPA Hazardous Waste Codes (Carbamates)
URL: [Link][8]
